benzyl 3,3,3-trifluoropropanoate

• CAS: 78686-91-6

Core Science & Biosynthesis

Technical Whitepaper: Physicochemical Profiling and Synthetic Utilities of Benzyl 3,3,3-Trifluoropropanoate

Executive Summary & Structural Rationale

In modern drug discovery and agrochemical development, the strategic incorporation of a trifluoromethyl ( −CF3​ ) group is a privileged tactic. The −CF3​ moiety enhances a molecule's lipophilicity, improves metabolic stability by blocking cytochrome P450-mediated oxidation, and modulates the pKa​ of adjacent functional groups.

Benzyl 3,3,3-trifluoropropanoate (CAS: 78686-91-6) serves as a highly versatile, bifunctional building block in this domain. It combines the unique electronic properties of a fluorinated aliphatic chain with the robust, selectively cleavable nature of a benzyl ester. The benzyl group acts as an ideal protecting mechanism during complex multistep syntheses, as it is orthogonal to many standard deprotection conditions and can be cleanly removed via mild hydrogenolysis ( H2​ , Pd/C ) without disturbing sensitive fluorinated motifs.

Physicochemical Profile

Understanding the physical parameters of benzyl 3,3,3-trifluoropropanoate is critical for reaction design, particularly regarding solvent compatibility and isolation techniques. The electron-withdrawing nature of the fluorine atoms slightly reduces intermolecular forces compared to non-fluorinated analogs, while significantly increasing the overall density of the liquid.

Table 1: Physicochemical Properties of Benzyl 3,3,3-Trifluoropropanoate

Property	Value
Chemical Name	Benzyl 3,3,3-trifluoropropanoate
CAS Registry Number	78686-91-6
Molecular Formula	C10​H9​F3​O2​
Molecular Weight	218.18 g/mol
Appearance	Pale yellow to colorless liquid
InChI Key	NJIKJDQETRFPKD-UHFFFAOYSA-N
Storage Temperature	Room temperature (Ambient)

Data supported by standard material profiles from [3].

Mechanistic Insights: Reactivity of the α -Carbon

The synthetic utility of benzyl 3,3,3-trifluoropropanoate lies in the hyper-reactivity of its α -carbon. The strong inductive electron-withdrawing effect ( −I ) of the adjacent −CF3​ group significantly increases the acidity of the α -protons.

This electronic environment enables a highly specific defluorinative elimination pathway. When treated with a silylating agent (TMSOTf) and a weak base ( Et3​N ), the molecule forms a silyl ketene acetal. The subsequent introduction of a strong Lewis acid, such as TiCl4​ , acts as a critical trigger. Titanium coordinates directly with the fluorine atoms, weakening the C−F bond. This coordination, coupled with the thermodynamic driving force to establish a conjugated α,β -unsaturated system, promotes the rapid elimination of a fluoride ion, yielding benzyl 3,3-difluoroacrylate. This mechanism is a masterclass in exploiting fluorinated electronic systems for downstream functionalization, such as [3+2] cycloadditions to form fluorinated pyrrolidines, as detailed in 1[1].

Validated Synthetic Methodologies

To ensure reproducibility, the following protocols have been designed as self-validating systems. Causality is embedded into each step so that operators understand why a reagent is used, rather than just how to use it.

Protocol A: Synthesis via Acid Chloride Activation

Causality: Oxalyl chloride is selected over thionyl chloride to avoid sulfurous byproducts. The addition of catalytic DMF generates the highly electrophilic Vilsmeier-Haack reagent in situ, ensuring rapid and complete conversion of the sterically hindered fluorinated acid to the acid chloride.

• Activation: Dissolve 3,3,3-trifluoropropionic acid (1.76 g, 13.7 mmol) in anhydrous dichloromethane (12.0 mL) under an inert atmosphere.

• Reagent Addition: Add oxalyl chloride (1.80 mL, 20 mmol) dropwise, followed by a catalytic amount of DMF (0.10 mL).

  • Validation Checkpoint: Observe immediate gas evolution ( CO2​ , CO , HCl ). The cessation of this gas evolution (approx. 2 hours) serves as a reliable visual indicator that the activation to the acid chloride is complete.

• Esterification: Add benzyl alcohol (1.70 mL, 16.5 mmol) and heat the reaction mixture to 60 °C for 3 hours. Heating is required to drive the esterification to completion by overcoming the deactivating effect of the −CF3​ group on the adjacent carbonyl.

• Workup: Cool to room temperature, quench with saturated NaHCO3​ (20 mL) to neutralize excess acid, and extract with DCM (2 × 15 mL). Wash combined organic layers with brine, dry over MgSO4​ , filter, and concentrate.

Protocol B: Steglich Esterification (Mild Conditions)

Causality: For systems where acid chlorides may cause unwanted side reactions, the Steglich esterification provides a milder alternative. DMAP acts as a superior acyl transfer catalyst, suppressing the formation of the unreactive N-acylurea byproduct [2].

• Initialization: Combine 3,3,3-trifluoropropanoic acid (3.0 g, 23.4 mmol) and benzyl alcohol (4.85 mL, 46.8 mmol) in anhydrous THF or DCM.

• Coupling: Add DMAP (72.0 mg, 0.59 mmol) and DCC (4.8 g, 23.4 mmol) at 0 °C to control the initial exotherm.

• Propagation: Stir and allow the mixture to warm to room temperature over 16 hours.

  • Validation Checkpoint: The precipitation of dicyclohexylurea (DCU) as a dense white solid provides immediate visual confirmation of successful acyl transfer and ester formation.

• Purification: Filter the DCU byproduct and purify the filtrate via flash chromatography (90:10 hexanes:ethyl acetate).

Protocol C: Defluorinative Elimination to Benzyl 3,3-Difluoroacrylate

• Enolization: To a solution of benzyl 3,3,3-trifluoropropanoate (490 mg, 2.25 mmol) in DCM (10 mL), add triethylamine (0.38 mL, 2.70 mmol).

• Silylation: Dropwise add trimethylsilyl triflate (TMSOTf) (0.499 mL, 2.70 mmol). Stir the pale yellow solution at room temperature for 18 h.

• Elimination Trigger: Cool in an ice bath and slowly add TiCl4​ (0.225 mL, 1.0 M in DCM).

  • Validation Checkpoint: A stark color change to deep red/brown upon the addition of TiCl4​ indicates the formation of the active titanium-fluorine coordination complex, immediately preceding fluoride elimination.

• Completion: Stir at room temperature for 12 h, recool in an ice bath, quench carefully with water, and extract with DCM.

Process Visualization

The following workflow maps the synthetic pathways and downstream pharmacological applications of the core intermediate.

Synthetic workflow and downstream functionalization of Benzyl 3,3,3-Trifluoropropanoate.

References

• Synthesis of Small 3-Fluoro- and 3,3-Difluoropyrrolidines Using Azomethine Ylide Chemistry. ACS Publications (The Journal of Organic Chemistry). Available at: 1

• Enantioselective γ- and δ-Borylation of Unsaturated Carbonyl Compounds. UNL Digital Commons. Available at: 2

• Benzyl 3,3,3-Trifluoropropanoate | 78686-91-6 Product Profile. Sigma-Aldrich. Available at:

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A Technical Guide to the ¹H and ¹⁹F NMR Spectroscopy of Benzyl 3,3,3-Trifluoropropanoate

This in-depth technical guide provides a comprehensive analysis of the ¹H and ¹⁹F Nuclear Magnetic Resonance (NMR) spectroscopic data for benzyl 3,3,3-trifluoropropanoate. Designed for researchers, scientists, and professionals in drug development, this document offers not only predicted spectral data based on analogous compounds but also details the underlying principles and experimental protocols necessary for the accurate acquisition and interpretation of such spectra. Our approach emphasizes scientific integrity, providing a self-validating framework for the analysis of fluorinated organic molecules.

Introduction

Benzyl 3,3,3-trifluoropropanoate is an organic ester containing a trifluoromethyl group, a moiety of increasing importance in medicinal chemistry due to its ability to modulate pharmacokinetic and physicochemical properties. NMR spectroscopy is an indispensable tool for the structural elucidation and purity assessment of such compounds. The presence of the highly sensitive ¹⁹F nucleus provides a unique spectroscopic handle, offering insights that are complementary to traditional ¹H NMR. This guide will delve into the expected ¹H and ¹⁹F NMR spectral features of the title compound, grounded in data from analogous structures and established spectroscopic principles.

Predicted ¹H and ¹⁹F NMR Spectral Data

Molecular Structure and Proton/Fluorine Environments

To understand the NMR spectra, it is crucial to first visualize the molecular structure and identify the distinct proton and fluorine environments.

Caption: A typical workflow for the acquisition and processing of ¹H and ¹⁹F NMR data.

Rationale for Parameter Choices:

• Pulse Sequence (zg30) : A standard 30-degree pulse is used to ensure a good signal-to-noise ratio while allowing for a relatively short relaxation delay.

• Number of Scans : A higher number of scans for ¹⁹F NMR is often beneficial to improve the signal-to-noise ratio, although the ¹⁹F nucleus is highly sensitive. [7]* Relaxation Delay (d1) : A 2-second delay is generally sufficient for quantitative analysis of small molecules.

• Spectral Width : A wider spectral width is necessary for ¹⁹F NMR due to the larger chemical shift dispersion of fluorine nuclei compared to protons. [8][9]

Data Interpretation and Structural Verification

The acquired spectra should be processed as outlined above. The final spectra should then be analyzed by integrating the signals and measuring the chemical shifts and coupling constants.

• ¹H NMR : The integration of the signals should correspond to the number of protons in each environment (2H for the α-CH₂, 2H for the benzylic CH₂, and 5H for the aromatic protons).

• ¹⁹F NMR : The integration of the triplet will correspond to the three fluorine atoms of the CF₃ group. The observed ³JHF coupling constant in both the ¹H and ¹⁹F spectra should be identical, providing a powerful confirmation of the structural assignment. [10]

Conclusion

This technical guide provides a comprehensive overview of the expected ¹H and ¹⁹F NMR spectral data for benzyl 3,3,3-trifluoropropanoate, grounded in the analysis of analogous compounds and fundamental NMR principles. The detailed experimental protocol offers a reliable framework for acquiring high-quality data, ensuring the scientific rigor required in research and development. The interplay between the ¹H and ¹⁹F NMR spectra, particularly the mutual spin-spin coupling, offers a definitive method for the structural verification of this and other fluorinated molecules.

References

• 19F Chemical Shifts and Coupling Constants - NMR Facility, UCSB Chem and Biochem. [Link] [8]12. Catalytic Hydrotrifluoromethylation of Styrenes and Unactivated Aliphatic Alkenes via an Organic Photoredox System - Supporting Information. [Link]

• NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. [Link] [11]14. One-pot synthesis of arylfluoroalkylsulfoxides and study of their anomalous 19F NMR behavior Journal of Fluorine Chemistry. [Link] [12]15. Coupling biocatalysis with high-energy flow reactions for the synthesis of carbamates and β-amino acid derivatives - Beilstein Journals. [Link] [13]16. This journal is © The Royal Society of Chemistry 2014 - Supporting Information. [Link]

• Enhancing both the Intensities and Resolution of 19F NMR Spectra of PFAS through Band-Selective Homonuclear Decoupling - PMC. [Link] [7]20. 1D 19 F-NMR spectrum of 300 mM... | Download Scientific Diagram - ResearchGate. [Link]

• NMR Chemical Shifts of Common Solvents as Trace Impurities - Carl ROTH. [Link] [14]23. Synthesis and Analytical Characterization of Cyclization Products of 3-Propargyloxy-5-benzyloxy-benzoic Acid Methyl Ester - MDPI. [Link]

• Fig. S12 13 C NMR of 1-benzyl-4-phenyl-1 H -1,2,3-triazole - ResearchGate. [Link]

• Synthesis, Antimicrobial, and DFT Studies of Some Benzyl 4-O-Acyl-α-L-rhamnopyranosides. [Link]

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Synthesis Pathway and Reaction Mechanism of Benzyl 3,3,3-Trifluoropropanoate

Executive Summary & Medicinal Chemistry Context

The incorporation of the trifluoromethyl (-CF 3​ ) group is a cornerstone strategy in modern drug development. The -CF 3​ moiety profoundly influences a drug candidate's pharmacokinetic profile by increasing lipophilicity, enhancing membrane permeability, and blocking metabolically vulnerable sites from cytochrome P450-mediated oxidation.

Benzyl 3,3,3-trifluoropropanoate (CAS: 78686-91-6) serves as a highly versatile, electrophilic building block in organic synthesis. It is predominantly utilized in the synthesis of complex fluorinated scaffolds, such as 3,3-difluoropyrrolidines and α -trifluoromethyl amino acids, which are critical pharmacophores in novel therapeutics[1]. Because the -CF 3​ group exerts a strong electron-withdrawing inductive effect (-I effect), the adjacent carbonyl carbon becomes highly electrophilic. This electronic bias dictates the choice of synthetic pathways, requiring specific activation strategies to achieve high-yielding esterification without promoting side reactions.

Mechanistic Evaluation of Synthetic Pathways

The synthesis of benzyl 3,3,3-trifluoropropanoate from 3,3,3-trifluoropropanoic acid is typically achieved via two primary pathways: Acyl Chloride Activation and Steglich Esterification. Both methods bypass the unfavorable equilibrium of standard Fischer esterification, which is hindered by the deactivated nature of the fluorinated carboxylic acid.

Caption: Workflow comparing Acyl Chloride and Steglich synthesis routes.

Route A: Acyl Chloride Activation (Vilsmeier-Haack Intermediacy)

In this route, the fluorinated acid is first converted into 3,3,3-trifluoropropanoyl chloride. The reaction utilizes oxalyl chloride catalyzed by N,N-Dimethylformamide (DMF)[1].

Causality & Mechanism:

• Catalyst Activation: DMF reacts with oxalyl chloride to generate the highly electrophilic Vilsmeier-Haack reagent (a chloroiminium ion).

• Substrate Activation: The oxygen of the 3,3,3-trifluoropropanoic acid attacks the chloroiminium ion. The strong -I effect of the -CF 3​ group reduces the nucleophilicity of the acid, making the highly reactive Vilsmeier-Haack intermediate strictly necessary to drive this step.

• Chlorination & Gas Evolution: The intermediate collapses, releasing CO 2​ and CO gases, regenerating the DMF catalyst, and yielding the acyl chloride.

• Esterification: Benzyl alcohol is introduced. Because the -CF 3​ group increases the electrophilicity of the acyl chloride, the substitution is electronically favored. However, heating to 60 °C is employed to accelerate the bimolecular collision rate and drive off residual HCl gas, pushing the reaction to absolute completion[1].

Route B: DMAP-Catalyzed Steglich Esterification

The Steglich esterification utilizes N,N'-Dicyclohexylcarbodiimide (DCC) as a coupling agent and 4-Dimethylaminopyridine (DMAP) as a nucleophilic catalyst[2].

Causality & Mechanism:

• O-Acylisourea Formation: The carboxylic acid adds across the carbodiimide core of DCC to form an O-acylisourea intermediate.

• The Role of DMAP: The O-acylisourea is prone to a deleterious [1,3]-sigmatropic rearrangement into a thermodynamically stable, unreactive N-acylurea. The highly electron-withdrawing -CF 3​ group exacerbates this risk by increasing the electrophilicity of the carbonyl, making it highly susceptible to intramolecular attack. DMAP is introduced as a hyper-nucleophile to outcompete this rearrangement.

• Acylpyridinium Trapping: DMAP rapidly attacks the O-acylisourea, forming a highly reactive acylpyridinium intermediate and expelling N,N'-dicyclohexylurea (DCU) as a solid precipitate.

• Product Formation: Benzyl alcohol attacks the acylpyridinium ion, yielding the target ester and regenerating the DMAP catalyst[2].

Caption: Mechanistic pathway of the DMAP-catalyzed Steglich esterification.

Quantitative Method Comparison

To aid process chemists in selecting the optimal route, the quantitative and operational parameters of both methods are summarized below based on standard literature protocols[1][2].

Parameter	Route A: Acyl Chloride Method	Route B: Steglich Esterification
Primary Reagents	Oxalyl chloride (1.4 eq), DMF (cat.), Benzyl alcohol (1.2 eq)	DCC (1.0 eq), DMAP (0.025 eq), Benzyl alcohol (2.0 eq)
Reaction Time	~5 hours (2h activation + 3h esterification)	12–18 hours (overnight)
Temperature Profile	Room temp (activation) → 60 °C (coupling)	0 °C (initiation) → Room temp
Primary Byproducts	CO 2​ (gas), CO (gas), HCl (gas/aqueous salt)	N,N'-Dicyclohexylurea (DCU) (solid)
Scalability	High: Gases easily vent; minimal solid waste generated.	Moderate: Large volumes of DCU solid waste require filtration.
Atom Economy	Moderate: Loss of CO, CO 2​ , and HCl mass.	Low: Heavy DCU byproduct generated stoichiometrically.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems, incorporating specific In-Process Controls (IPCs) to ensure experimental integrity and reproducibility.

Protocol A: Oxalyl Chloride Mediated Synthesis

Adapted from the synthesis of fluorinated pyrrolidine precursors[1].

• Reactor Setup: Equip a round-bottom flask with a magnetic stir bar and a venting needle connected to a bubbler (to safely monitor and release CO 2​ /CO gas).

• Activation: Dissolve 3,3,3-trifluoropropanoic acid (1.76 g, 13.7 mmol) in 12.0 mL of anhydrous dichloromethane (DCM). Add oxalyl chloride (1.80 mL, 20.0 mmol).

• Catalysis: Add DMF (0.10 mL) dropwise. Causality: This initiates the catalytic cycle, forming the active Vilsmeier-Haack reagent.

• IPC 1 (Visual Validation): Stir at room temperature for 2 hours. Monitor gas evolution through the bubbler. Validation gate: The complete cessation of bubbling indicates the total consumption of the carboxylic acid and full conversion to the acyl chloride.

• Esterification: Add benzyl alcohol (1.70 mL, 16.5 mmol) in one portion.

• Thermal Shift: Attach a reflux condenser and heat the reaction mixture to 60 °C for 3 hours. Causality: Heating overcomes the activation energy barrier for the nucleophilic attack on the highly volatile acyl chloride while driving off residual HCl.

• Quench & Workup: Cool to room temperature. Carefully quench with 20 mL of saturated NaHCO 3​ to neutralize any unreacted acyl chloride and dissolved HCl.

• Isolation: Extract the aqueous layer with DCM (2 × 15 mL). Wash the combined organic layers with brine (20 mL), dry over anhydrous MgSO 4​ , filter, and concentrate in vacuo to yield the product.

Protocol B: DCC/DMAP Mediated Synthesis

Adapted from enantioselective borylation substrate preparation[2].

• Reactor Setup: Flame-dry a round-bottom flask and maintain under an inert atmosphere (N 2​ or Ar) to prevent moisture-induced DCC degradation.

• Substrate Mixing: Dissolve 3,3,3-trifluoropropanoic acid (3.0 g, 23.4 mmol) and benzyl alcohol (4.85 mL, 46.8 mmol, 2.0 equiv) in anhydrous DCM.

• Catalyst Addition: Add DMAP (72.0 mg, 0.59 mmol, 0.025 equiv).

• Thermal Control: Cool the mixture strictly to 0 °C using an ice bath. Causality: Lowering the temperature suppresses the irreversible [1,3]-sigmatropic rearrangement of the O-acylisourea intermediate into the inactive N-acylurea.

• Coupling Agent: Add DCC (4.8 g, 23.4 mmol, 1.0 equiv) portion-wise to control the exothermic formation of the O-acylisourea.

• IPC 1 (Chromatographic Validation): Allow the reaction to slowly warm to room temperature and stir overnight. Validation gate: Monitor via TLC (90:10 hexanes:EtOAc) or GC-MS for the complete disappearance of the starting acid.

• Filtration: Filter the resulting white suspension through a Celite pad. Causality: The byproduct, DCU, is highly insoluble in DCM and must be completely removed prior to chromatography to prevent column fouling.

• Purification: Concentrate the filtrate under reduced pressure and purify via flash column chromatography on silica gel (eluent: 90:10 hexanes:EtOAc) to isolate the pure benzyl 3,3,3-trifluoropropanoate.

References

• Synthesis of Small 3-Fluoro- and 3,3-Difluoropyrrolidines Using Azomethine Ylide Chemistry Source: ACS Publications (The Journal of Organic Chemistry) URL:1

• γ

  • and δ -Borylation of Unsaturated Carbonyl Enantioselective Source: UNL Digital Commons (University of Nebraska - Lincoln) URL:2

• BENZYL 3,3,3-TRIFLUOROPROPANOATE | 78686-91-6 Source: Sigma-Aldrich Product Catalog URL:

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• 2. digitalcommons.unl.edu [digitalcommons.unl.edu]

Benzyl 3,3,3-Trifluoropropanoate: Comprehensive Safety Data, Reactivity Profile, and Handling Guidelines

Executive Summary

In modern drug discovery and agrochemical development, the incorporation of fluorine—specifically the trifluoromethyl (–CF₃) group—is a highly effective strategy for modulating a molecule's lipophilicity, metabolic stability, and binding affinity. Benzyl 3,3,3-trifluoropropanoate (CAS: 78686-91-6) serves as a critical electrophilic building block for synthesizing complex fluorinated heterocycles and pharmaceutical intermediates.

However, the very electronic properties that make this compound synthetically valuable also dictate strict handling and safety protocols. As a Senior Application Scientist, I have structured this whitepaper to move beyond basic safety data sheets (SDS). This guide explores the causality behind the chemical's reactivity, outlines field-proven experimental workflows, and provides self-validating protocols to ensure both high-yield synthesis and uncompromising laboratory safety.

Physicochemical Properties & Hazard Identification

To handle Benzyl 3,3,3-trifluoropropanoate safely, one must first understand its baseline physical and hazard characteristics. The data below synthesizes the core SDS parameters required for risk assessment.

Quantitative Data Summary

Property / Parameter	Specification / Details
Chemical Name	Benzyl 3,3,3-trifluoropropanoate
CAS Number	78686-91-6
Molecular Formula	C₁₀H₉F₃O₂
Molecular Weight	218.18 g/mol
Typical Purity	≥98%
Appearance	Colorless to pale yellow liquid
Storage Conditions	Room temperature, inert atmosphere (N₂/Ar), dry environment
GHS Pictogram	GHS07 (Exclamation mark)
Signal Word	Warning
Hazard Statements	H302: Harmful if swallowedH315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation

Mechanistic Causality: Reactivity and Degradation

Understanding why Benzyl 3,3,3-trifluoropropanoate requires specific handling is more important than memorizing its hazard codes.

The Inductive Effect and Electrophilicity: The –CF₃ group exerts a profound electron-withdrawing inductive effect (–I effect) on the adjacent aliphatic chain. This pulls electron density away from the carbonyl carbon, rendering it highly electrophilic. While this is advantageous for nucleophilic attacks during targeted organic synthesis (such as the formation of 3,3-difluoropyrrolidines[1]), it also makes the ester highly susceptible to unintended hydrolysis.

The Hazard Pathway (Hydrolysis): If the compound is exposed to ambient moisture or biological fluids (e.g., sweat, tears, mucous membranes), the electrophilic carbonyl undergoes hydrolysis. This reaction cleaves the ester, yielding benzyl alcohol and 3,3,3-trifluoropropanoic acid . Because the –CF₃ group stabilizes the resulting carboxylate anion, 3,3,3-trifluoropropanoic acid is a remarkably strong and corrosive organic acid[2]. The localized generation of this acid upon contact with tissue is the primary mechanistic cause of the compound's irritant profile (H315, H319, H335).

Synthetic workflow and degradation pathway of Benzyl 3,3,3-Trifluoropropanoate.

Experimental Workflows: Synthesis & Handling

To ensure both high yield and operator safety, protocols involving this compound must be designed as self-validating systems. Below is a field-proven methodology for synthesizing Benzyl 3,3,3-trifluoropropanoate via Steglich esterification, adapted from established literature[3].

Protocol 1: Anhydrous Synthesis of Benzyl 3,3,3-Trifluoropropanoate

Objective: Synthesize the target ester while preventing premature hydrolysis and managing the corrosive starting material (3,3,3-trifluoropropanoic acid).

Materials Required:

• 3,3,3-Trifluoropropanoic acid (1.0 equiv)

• Benzyl alcohol (1.2 equiv)

• N,N'-Dicyclohexylcarbodiimide (DCC) (1.1 equiv)

• 4-Dimethylaminopyridine (DMAP) (0.1 equiv)

• Anhydrous Dichloromethane (DCM)

• Argon or Nitrogen gas line

Step-by-Step Methodology:

• Preparation (Fume Hood Mandatory): Purge a flame-dried round-bottom flask with Argon. Add anhydrous DCM to the flask.

• Reagent Addition: Dissolve 3,3,3-trifluoropropanoic acid in the DCM. Causality Note: The acid is corrosive; handle with thick nitrile gloves.

• Catalyst & Coupling Agent: Add DMAP, followed by the slow, portion-wise addition of DCC at 0 °C. Validation Checkpoint: Observe the formation of a white precipitate (dicyclohexylurea, DCU), indicating the activation of the acid.

• Esterification: Dropwise add benzyl alcohol. Allow the reaction to warm to room temperature and stir for 12 hours under an inert atmosphere.

• Workup & Filtration: Filter the suspension through a Celite pad to remove the DCU byproduct.

• Washing: Wash the organic filtrate sequentially with 1M HCl (to remove DMAP), saturated NaHCO₃ (to neutralize unreacted acid), and brine.

• Drying & Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Final Validation: Confirm product identity and purity via ¹H-NMR (look for the characteristic benzyl CH₂ singlet ~5.2 ppm) and ¹⁹F-NMR (singlet ~ -63 ppm).

Emergency Response and Waste Management

Because the compound is a lachrymator and respiratory irritant[4], proactive environmental controls are non-negotiable.

Protocol 2: Spill Quenching and Decontamination

Objective: Safely neutralize and dispose of spilled Benzyl 3,3,3-trifluoropropanoate to prevent the aerosolization of hydrolyzed acid byproducts.

• Evacuation & Ventilation: Immediately evacuate personnel from the immediate spill zone. Ensure the laboratory fume hood exhaust is operating at maximum capacity.

• PPE Escalation: Don heavy-duty nitrile gloves, a chemical-resistant lab coat, and tightly sealed safety goggles.

• Containment (Dry Absorption): Cover the liquid spill with a dry, inert chemical absorbent (e.g., vermiculite or dry sand). Causality Note: Do NOT use water initially. Adding water directly to the concentrated ester will rapidly accelerate hydrolysis, releasing heat and corrosive acid vapors.

• Neutralization: Once the liquid is absorbed, carefully sweep the solid into a chemically resistant, sealable waste container. Wash the contaminated surface with a dilute, mild alkaline solution (e.g., 5% sodium bicarbonate) to neutralize any residual 3,3,3-trifluoropropanoic acid formed by ambient moisture.

• Disposal: Label the container as "Halogenated Organic Waste - Acidic Potential" and dispose of it according to institutional hazardous waste guidelines.

Hazard exposure routes, preventative PPE, and emergency response protocols.

References

• UNL Digital Commons. "Enantioselective Preparation and Application in Synthesis." University of Nebraska-Lincoln. Available at:[Link]

• ACS Publications. "Synthesis of Small 3-Fluoro- and 3,3-Difluoropyrrolidines Using Azomethine Ylide Chemistry." Journal of Organic Chemistry. Available at:[Link]

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Harnessing the Electronic Properties of Benzyl 3,3,3-Trifluoropropanoate in Advanced Organic Synthesis

Executive Summary

The strategic incorporation of the trifluoromethyl (–CF₃) group is a cornerstone of modern medicinal chemistry. Its presence dramatically modulates a molecule's lipophilicity (contributing a Hansch π value of +0.88) while imparting exceptional metabolic stability due to the robust nature of the C–F bond (485.3 kJ/mol)[1]. Among the foundational building blocks used to introduce this moiety, benzyl 3,3,3-trifluoropropanoate (BnTFP) stands out as a highly versatile, yet mechanistically demanding, reagent.

This technical guide dissects the electronic properties of BnTFP, exploring the causality behind its unique reactivity profile. By understanding the delicate balance between enolate stabilization and β-defluorination, synthetic chemists can leverage self-validating protocols to successfully deploy BnTFP in complex C–C bond-forming reactions, such as Aldol and Michael additions.

Electronic Properties and Mechanistic Causality

Manipulating α-trifluoromethyl esters presents a unique dichotomy in reactivity driven by the profound electronic influence of the –CF₃ group.

The Inductive Effect and C–H Bond Dynamics

The –CF₃ group exerts a massive inductive electron-withdrawing effect (–I). This significantly acidifies the α-protons (CH₂ group) compared to non-fluorinated propanoates, facilitating heterolytic cleavage (deprotonation) under relatively mild basic conditions. Paradoxically, while heterolytic cleavage is enhanced, homolytic cleavage is suppressed. The introduction of an α-trifluoromethyl group strengthens the sp³ C–H bond by 4–6 kcal/mol exclusively through inductive effects, making these positions highly resistant to radical abstraction[2].

The β-Defluorination Dilemma

The primary challenge in BnTFP chemistry is the instability of the resulting α-CF₃ enolate. When deprotonated, the electron-rich enolate π-system can easily overlap with the anti-bonding σ* orbital of the adjacent C–F bond. This hyperconjugation drives the rapid expulsion of a fluoride ion (β-elimination), yielding an undesired benzyl 3,3-difluoroacrylate[3].

Causality in Reaction Design: To prevent β-defluorination, the enolate must be electronically and sterically stabilized. This is achieved either by employing bulky quaternary phosphonium counter-cations that sterically impede the elimination pathway[4], or by utilizing strong Lewis acids (like Titanium(IV)) to form a rigid, tightly coordinated metal enolate that physically restricts the C–F bond from adopting the requisite anti-periplanar geometry[5].

Quantitative Data: Electronic and Thermodynamic Parameters

The following table summarizes the quantitative impact of the –CF₃ group on the propanoate scaffold, highlighting the causality behind observed chemical behaviors.

Property / Parameter	Non-Fluorinated Analog (Propanoate)	Benzyl 3,3,3-Trifluoropropanoate (BnTFP)	Mechanistic Implication & Causality
C–F Bond Dissociation Energy	N/A	485.3 kJ/mol	Exceptionally strong bond imparts high metabolic stability to downstream pharmaceutical targets[1].
Lipophilicity (Hansch π)	Baseline	+0.88 (CF₃ contribution)	Enhances membrane permeability and alters pharmacokinetic profiles in drug design[1].
α-Proton Acidity (pKa)	~25	~18–20	The strong –I effect of the CF₃ group stabilizes the resulting carbanion, facilitating milder deprotonation.
sp³ C–H Bond Strength	~98 kcal/mol	~102–104 kcal/mol	α-CF₃ groups strengthen the homolytic C–H bond by 4–6 kcal/mol exclusively via inductive effects, resisting radical cleavage[2].
Enolate Stability	Stable	Highly prone to β-defluorination	Requires bulky counter cations or tight metal chelation (e.g., Ti⁴⁺) to prevent fluoride expulsion[4].

Mechanistic and Workflow Visualizations

Caption: Mechanistic divergence of α-CF3 enolates: β-defluorination vs. stabilized electrophilic trapping.

Caption: Self-validating synthetic workflow for the preparation and functionalization of BnTFP.

Self-Validating Experimental Protocols

The following methodologies are designed not just as step-by-step instructions, but as self-validating systems where physical observables confirm mechanistic progress.

Protocol A: Synthesis of Benzyl 3,3,3-Trifluoropropanoate (BnTFP)

Objective: Convert 3,3,3-trifluoropropanoic acid to its benzyl ester efficiently. Causality & Design: Oxalyl chloride is selected over thionyl chloride to ensure the byproducts (CO, CO₂, HCl) are strictly gaseous, preventing liquid contamination. A catalytic amount of DMF is essential to generate the active Vilsmeier-Haack intermediate, which mediates the rapid formation of the acyl chloride.

• Activation: To a solution of 3,3,3-trifluoropropanoic acid (1.0 equiv) in anhydrous dichloromethane (DCM), add oxalyl chloride (1.5 equiv) followed by a catalytic amount of DMF (0.01 equiv)[3].

  • Self-Validation Checkpoint: Vigorous gas evolution will commence immediately. The complete cessation of this gas evolution serves as a visual indicator that the conversion to the acyl chloride intermediate is 100% complete.

• Esterification: Introduce benzyl alcohol (1.2 equiv) to the mixture and heat the reaction to 60 °C for 3 hours[3].

• Workup: Cool the system to room temperature. Quench carefully with saturated aqueous NaHCO₃ to neutralize residual acid, and extract with DCM. Dry the combined organic layers over MgSO₄, filter, and concentrate under reduced pressure to yield purified BnTFP.

Protocol B: Titanium(IV)-Mediated Enolization and Electrophilic Trapping

Objective: Generate a stable α-CF₃ enolate from BnTFP for subsequent C–C bond formation without triggering β-defluorination. Causality & Design: TiCl₄ acts as a strong Lewis acid, coordinating to both the ester carbonyl oxygen and the enolate oxygen. This forms a rigid, multidentate chelate that physically restricts the C–F bond from adopting the anti-periplanar geometry required for fluoride elimination[5].

• Pre-activation: Dissolve BnTFP (1.0 equiv) in anhydrous DCM and add a tertiary amine base (e.g., triethylamine, 1.2 equiv) at room temperature[3].

• Silylation: Add trimethylsilyl trifluoromethanesulfonate (TMSOTf, 1.2 equiv) dropwise to form a transient silyl ketene acetal.

• Titanium Chelation: Cool the system to 0 °C (ice bath) and introduce TiCl₄ (1.0 M in DCM, 0.1 to 1.0 equiv depending on the electrophile)[3].

  • Self-Validation Checkpoint: The reaction mixture will undergo a stark chromic transition from pale yellow/orange to a deep black-red or brown[3]. This immediate color shift is a self-validating confirmation of the successful Ti(IV)-enolate complex formation.

• Trapping: Introduce the target electrophile (e.g., an aryl aldehyde for an Aldol reaction) and allow the reaction to proceed. Monitor via ¹⁹F NMR for the disappearance of the starting –CF₃ signal.

Conclusion

Benzyl 3,3,3-trifluoropropanoate is a potent vector for introducing the trifluoromethyl group into complex molecular architectures. By understanding the underlying electronic causality—specifically the inductive strengthening of the C–H bond juxtaposed against the hyperconjugative vulnerability of the C–F bond in the enolate state—scientists can design robust, self-validating workflows. Utilizing Lewis acid chelation or bulky counterions effectively neutralizes the β-defluorination pathway, unlocking the full synthetic potential of α-CF₃ esters in drug discovery and materials science.

References

• Synthesis of Small 3-Fluoro- and 3,3-Difluoropyrrolidines Using Azomethine Ylide Chemistry, ACS Publications. 3

• Radical Substituent Effects of α-Fluorine and α-Trifluoromethyl Groups, ACS Publications. 2

• Organocatalytic Reactions of α‑Trifluoromethylated Esters with Terminal Alkenes at Room Temperature, J. Org. Chem. 4

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design, MDPI. 1

• Direct Generation of Ti-Enolate of α-CF3 Ketone: Theoretical Study and High-Yielding and Diastereoselective Aldol Reaction, ResearchGate. 5

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. sioc.cas.cn [sioc.cas.cn]
• 5. researchgate.net [researchgate.net]

Protocols & Analytical Methods

protocol for synthesizing benzyl 3,3,3-trifluoropropanoate from benzyl alcohol

Application Note: Scalable Synthesis of Benzyl 3,3,3-Trifluoropropanoate via In Situ Acid Chloride Activation

Introduction & Mechanistic Rationale

The incorporation of the trifluoromethyl ( −CF3​ ) group is a foundational strategy in modern drug development, utilized to enhance the lipophilicity, metabolic stability, and binding affinity of active pharmaceutical ingredients. Benzyl 3,3,3-trifluoropropanoate serves as a highly versatile fluorinated building block, frequently employed in the synthesis of complex 3-fluoro- and 3,3-difluoropyrrolidines, as well as optically pure α -trifluoromethyl- α -amino acids [1, 3].

Expertise & Experience: The Causality of Activation Direct Fischer esterification of 3,3,3-trifluoropropanoic acid with benzyl alcohol is notoriously sluggish. The strong electron-withdrawing nature of the adjacent −CF3​ group severely destabilizes the protonated carbonyl intermediate required for direct nucleophilic attack. To circumvent this, the protocol below utilizes a two-step, one-pot activation strategy [1].

By treating the acid with oxalyl chloride and a catalytic amount of dimethylformamide (DMF), the carboxylic acid is rapidly converted into 3,3,3-trifluoropropanoyl chloride via a Vilsmeier-Haack-type intermediate. The reaction is thermodynamically driven by the irreversible evolution of carbon dioxide, carbon monoxide, and hydrogen chloride gases. The resulting highly electrophilic acid chloride readily undergoes nucleophilic acyl substitution upon the addition of benzyl alcohol. (Note: While Steglich esterification using DCC/DMAP is a viable alternative for sensitive substrates [2], the acid chloride route offers superior scalability and avoids the generation of dicyclohexylurea waste).

Reaction Workflow

Workflow for the in situ activation and synthesis of benzyl 3,3,3-trifluoropropanoate.

Quantitative Data & Stoichiometry

The following table summarizes the optimized reagent stoichiometry for a 13.7 mmol scale reaction [1].

Reagent / Solvent	MW ( g/mol )	Equivalents	Amount	Mmol	Role
3,3,3-Trifluoropropanoic acid	128.05	1.00	1.76 g	13.7	Starting Material
Oxalyl chloride	126.93	1.46	1.80 mL	20.0	Activating Agent
N,N-Dimethylformamide (DMF)	73.09	Catalytic	0.10 mL	~1.3	Catalyst
Dichloromethane (DCM)	84.93	-	12.00 mL	-	Solvent
Benzyl alcohol	108.14	1.20	1.70 mL	16.5	Nucleophile

Experimental Protocol

Step 1: In Situ Acid Chloride Formation

• Equip a flame-dried round-bottom flask with a magnetic stir bar and a venting needle (or connect to a bubbler to safely vent evolved gases).

• Dissolve 3,3,3-trifluoropropanoic acid (1.76 g, 13.7 mmol) in anhydrous dichloromethane (12.00 mL) under an inert atmosphere (nitrogen or argon).

• Slowly add oxalyl chloride (1.80 mL, 20.0 mmol) dropwise at room temperature.

• Add DMF (0.10 mL) carefully. Caution: Immediate and vigorous gas evolution ( CO2​,CO,HCl ) will occur.

• Stir the reaction mixture at room temperature for 2 hours.

Step 2: Esterification 6. Once gas evolution has completely ceased, add benzyl alcohol (1.70 mL, 16.5 mmol) dropwise to the pale yellow solution. 7. Heat the reaction mixture. Critical Scientist Note: Literature precedent cites heating this specific DCM mixture to 60 °C for 3 hours [1]. Because the boiling point of DCM is ~40 °C, achieving 60 °C requires transferring the mixture to a sealed pressure vessel (e.g., a Q-Tube or heavy-walled Schlenk tube). Alternatively, for standard glassware, refluxing at 40 °C for an extended period (4–6 hours) will achieve the same conversion while maintaining safety. 8. Cool the reaction to room temperature.

Step 3: Workup and Isolation 9. Quench the reaction by slowly adding saturated aqueous NaHCO3​ solution (20 mL). Stir vigorously for 15 minutes to neutralize any unreacted acid chloride and residual HCl . 10. Transfer to a separatory funnel and extract the aqueous layer with DCM (2 × 15 mL). 11. Wash the combined organic extracts with brine (20 mL). 12. Dry the organic layer over anhydrous MgSO4​ , filter, and concentrate under reduced pressure to yield the crude product. 13. Optional: Purify via flash column chromatography (silica gel, EtOAc/Hexanes) if high-purity material is required for downstream asymmetric catalysis.

Self-Validating Systems & Analytical Tracking

To ensure the trustworthiness of the protocol, the following self-validation checks must be employed during the workflow:

• Reaction Monitoring (Physical): The cessation of bubbling in Step 1 is the primary physical indicator that the conversion to 3,3,3-trifluoropropanoyl chloride is complete. Premature addition of benzyl alcohol will result in incomplete conversion and unreacted starting material.

• Reaction Monitoring (Chromatographic): Monitor Step 2 via TLC (visualized with UV light and KMnO4​ stain). Benzyl alcohol is strongly UV active and will stain yellow/brown with KMnO4​ . The product ester will elute with a higher Rf​ value than the highly polar starting acid.

• Structural Validation (NMR): Successful synthesis is confirmed via 1H NMR ( CDCl3​ ). The diagnostic signals include a distinct singlet integrating to 2H at roughly δ 5.2 ppm (the benzylic −CH2​− protons) and a quartet integrating to 2H around δ 3.2 ppm (the −CH2​− group splitting with the adjacent −CF3​ group, 3JH−F​≈10 Hz).

References

• Synthesis of Small 3-Fluoro- and 3,3-Difluoropyrrolidines Using Azomethine Ylide Chemistry Source: American Chemical Society (ACS) URL:[Link]

• γ- and δ-Borylation of Unsaturated Carbonyl Enantioselective Source: UNL Digital Commons URL:[Link]

• Preparation of Optically Pure α-Trifluoromethyl-α-amino Acids from N-Tosyl-2-trifluoromethyl-2-alkyloxycarbonyl Aziridine Source: The Journal of Organic Chemistry (ACS) URL:[Link]

Application Note: Benzyl 3,3,3-Trifluoropropanoate as a Keystone Building Block in Medicinal Chemistry

Target Audience: Researchers, medicinal chemists, and drug development professionals. Focus: Mechanistic rationale, synthetic protocols, and application of benzyl 3,3,3-trifluoropropanoate in generating fluorinated pharmacophores.

Introduction: The Strategic Role of Fluorine in Drug Design

In medicinal chemistry, the substitution of a hydrogen atom with a fluorine atom is a highly strategic structural modification. Due to the high electronegativity and relatively small van der Waals radius of fluorine, this substitution can dramatically alter a molecule's physicochemical properties without significantly increasing its steric bulk. Specifically, placing a fluorine atom—or a gem-difluoro group—beta or gamma to a basic nitrogen atom exerts a strong inductive electron-withdrawing effect. This lowers the pKa of the amine, which in turn decreases lipophilicity, enhances membrane permeability, reduces efflux pump liabilities, and improves the overall safety and pharmacokinetic profile of the drug candidate[1].1 (CAS: 78686-91-6) has emerged as a highly versatile building block for incorporating these critical fluorinated motifs[1]. It serves as a stable, easily handled precursor for the synthesis of optically pure α -trifluoromethyl- α -amino acids[2] and complex fluorinated heterocycles like 3,3-difluoropyrrolidines[1]. The choice of a benzyl ester is highly intentional: it provides orthogonal protection that can be cleanly removed later via catalytic hydrogenolysis, leaving the robust C-F bonds and other sensitive functional groups intact.

Mechanistic Insights & Reaction Causality

To effectively utilize benzyl 3,3,3-trifluoropropanoate, one must understand the causality behind its downstream transformations.

Activation and Esterification

The synthesis of the ester from 3,3,3-trifluoropropionic acid utilizes oxalyl chloride with a catalytic amount of dimethylformamide (DMF). DMF reacts with oxalyl chloride to form the highly electrophilic Vilsmeier-Haack intermediate, which readily converts the carboxylic acid into an acid chloride. This intermediate is then trapped by benzyl alcohol. The generation of CO, CO 2​ , and HCl gases drives the reaction forward and serves as a visual self-validation metric for the chemist[1].

Defluorinative Elimination to Difluoroacrylates

A critical application of benzyl 3,3,3-trifluoropropanoate is its conversion into benzyl 3,3-difluoroacrylate, a potent Michael acceptor. This is achieved by treating the ester with triethylamine and trimethylsilyl trifluoromethanesulfonate (TMSOTf) to form a silyl ketene acetal. The subsequent addition of a strong Lewis acid, Titanium(IV) chloride (TiCl 4​ ), promotes the abstraction of a fluoride ion. The expulsion of fluoride from the trifluoromethyl group yields the gem-difluoroalkene. The deep red-to-brown color change upon TiCl 4​ addition is a direct indicator of titanium complexation and active elimination[1].

1,3-Dipolar Cycloaddition

The resulting benzyl 3,3-difluoroacrylate is primed for1. By treating an appropriate precursor with trifluoroacetic acid (TFA), an azomethine ylide is generated in situ. This highly reactive 1,3-dipole immediately reacts with the electron-deficient difluoroacrylate to form a 4,4-difluoropyrrolidine scaffold, a privileged structure in modern drug discovery[1].

Synthetic Workflow Visualization

Workflow of benzyl 3,3,3-trifluoropropanoate in synthesizing fluorinated pharmacophores.

Quantitative Data & Reaction Parameters

The following table summarizes the key experimental parameters and visual validation cues for the lifecycle of benzyl 3,3,3-trifluoropropanoate transformations, allowing researchers to benchmark their synthetic progress.

Target Compound	Key Reagents / Catalysts	Time	Temp	Visual Validation / Causality
Benzyl 3,3,3-Trifluoropropanoate	Oxalyl chloride, DMF (cat.), Benzyl alcohol	5 h	RT to 60 °C	Vigorous gas evolution confirms the formation of the acid chloride intermediate.
Benzyl 3,3-Difluoroacrylate	TMSOTf, NEt 3​ , TiCl 4​ (1.0 M in DCM)	30 h	RT to 0 °C	Pale yellow to deep red/brown shift indicates Ti-complexation and fluoride elimination.
4,4-Difluoropyrrolidine Scaffold	N-(methoxymethyl)-N-(TMS-methyl)-benzylamine, TFA	1 h	RT	Exotherm and bubbling validates the in situ generation of the reactive azomethine ylide.

Standard Operating Protocols

Note: All procedures involving oxalyl chloride, TMSOTf, and TiCl 4​ must be performed in a well-ventilated fume hood under an inert atmosphere (Argon or N 2​ ) due to the generation of corrosive gases and moisture sensitivity.

Protocol A: Synthesis of Benzyl 3,3,3-Trifluoropropanoate

Objective: Scalable esterification of 3,3,3-trifluoropropionic acid[1].

• Activation: To a flame-dried round-bottom flask, add 3,3,3-trifluoropropionic acid (1.76 g, 13.7 mmol) and anhydrous dichloromethane (DCM) (12.0 mL).

• Catalysis: Add oxalyl chloride (1.80 mL, 20.0 mmol) followed by exactly 0.10 mL of anhydrous DMF.

  • Self-Validation: Immediate gas evolution will be observed. This is the release of CO and CO 2​ , confirming the Vilsmeier-Haack activation.

• Stirring: Allow the mixture to stir at room temperature (rt) for 2 hours until gas evolution ceases.

• Esterification: Introduce benzyl alcohol (1.70 mL, 16.5 mmol) dropwise. Heat the reaction mixture to 60 °C for 3 hours.

• Workup: Cool the reaction to rt. Quench slowly with saturated aqueous NaHCO 3​ (20 mL) to neutralize residual acid. Extract the aqueous layer with DCM (2 × 15 mL).

• Purification: Wash the combined organic extracts with brine (20 mL), dry over anhydrous MgSO 4​ , filter, and concentrate under reduced pressure to yield the product.

Protocol B: Defluorinative Synthesis of Benzyl 3,3-Difluoroacrylate

Objective: Conversion of the trifluoromethyl ester into a reactive gem-difluoro Michael acceptor[1].

• Enolization: Dissolve benzyl 3,3,3-trifluoropropanoate (490 mg, 2.25 mmol) in anhydrous DCM (10 mL). Add triethylamine (0.38 mL, 2.70 mmol).

• Silylation: Dropwise, add trimethylsilyl triflate (TMSOTf) (0.499 mL, 2.70 mmol). Stir the resulting pale yellow solution at rt for 18 hours to ensure complete formation of the silyl ketene acetal.

• Elimination: Cool the reaction vessel in an ice bath (0 °C). Slowly add Titanium(IV) chloride (0.225 mL, 1.0 M in DCM).

  • Self-Validation: The solution will immediately transition from pale yellow to a deep red, then brown. This colorimetric shift is the hallmark of the TiCl 4​ -mediated defluorination.

• Maturation: Remove the ice bath and stir at rt for 12 hours.

• Workup: Recool the flask in an ice bath and carefully quench with water. Extract with DCM, dry over MgSO 4​ , and purify via silica gel chromatography.

Protocol C: 1,3-Dipolar Cycloaddition to 4,4-Difluoropyrrolidines

Objective: Construction of the fluorinated heterocycle via azomethine ylide trapping[1].

• Preparation: In a dry vial, dissolve benzyl 3,3-difluoroacrylate (195 mg, 0.98 mmol) and N-(methoxymethyl)-N-(trimethylsilylmethyl)-benzylamine (0.550 mL, 2.2 mmol) in DCM (1.2 mL).

• Ylide Generation: Slowly add trifluoroacetic acid (TFA) (0.02 mL, 0.197 mmol) at rt.

  • Self-Validation: A distinct exotherm accompanied by vigorous bubbling will occur. This confirms the cleavage of the methoxymethyl and TMS groups, generating the azomethine ylide dipole.

• Cycloaddition: Stir the reaction at rt for 1 hour. The high reactivity of the dipole ensures rapid conversion.

• Workup: Quench with saturated NaHCO 3​ solution (15 mL) and extract with DCM (2 × 10 mL). Wash with brine, dry (MgSO 4​ ), filter, and concentrate to isolate the benzyl 1-benzyl-4,4-difluoropyrrolidine-3-carboxylate.

References

• Synthesis of Small 3-Fluoro- and 3,3-Difluoropyrrolidines Using Azomethine Ylide Chemistry. American Chemical Society (ACS). Available at:[Link]

• Preparation of Optically Pure α -Trifluoromethyl- α -amino Acids from N-Tosyl-2-trifluoromethyl-2-alkyloxycarbonyl Aziridine. The Journal of Organic Chemistry - ACS Publications. Available at:[Link]

• and δ -Borylation of Unsaturated Carbonyl Enantioselective. UNL Digital Commons. Available at: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]

Application Notes & Protocols: Benzyl 3,3,3-Trifluoropropanoate as a Versatile Trifluoromethyl Building Block

Introduction: The Strategic Value of the Trifluoromethyl Group

The introduction of a trifluoromethyl (–CF3) group into organic molecules is a cornerstone strategy in modern drug discovery and materials science.[1] The unique physicochemical properties of the –CF3 group—including high electronegativity, metabolic stability, and lipophilicity—can profoundly enhance a molecule's pharmacokinetic and pharmacodynamic profile.[2][3] Consequently, numerous blockbuster drugs feature this critical moiety.[2]

Historically, the installation of a –CF3 group required harsh conditions or the use of pre-fluorinated building blocks.[2][4] The development of next-generation reagents has focused on milder, more functional-group-tolerant methods. This guide details the application of benzyl 3,3,3-trifluoropropanoate as a practical and effective precursor for generating the trifluoromethyl group via a decarboxylative strategy, enabling its incorporation into a diverse array of molecular scaffolds under mild, photoredox-catalyzed conditions.

Reagent Profile: Benzyl 3,3,3-Trifluoropropanoate

Benzyl 3,3,3-trifluoropropanoate (CAS No. 78686-91-6) is a stable, readily handled liquid ester that serves as an excellent source for the trifluoromethyl group. Its utility lies in its designed instability under specific catalytic conditions, allowing for the controlled release of a CF3 radical.

Property	Value
Molecular Formula	C10H9F3O2[5]
Molecular Weight	218.17 g/mol [5]
Appearance	Colorless Liquid
Key Feature	Precursor for decarboxylative trifluoromethylation
Purity (Typical)	>98%[5]

Principle of Action: Decarboxylative Trifluoromethylation

The core strategy for using benzyl 3,3,3-trifluoropropanoate is its participation in a decarboxylative reaction, typically initiated by a photocatalyst. This approach leverages the thermodynamic driving force of CO2 extrusion to generate a reactive trifluoromethyl species under exceptionally mild conditions.

The proposed mechanism, grounded in extensive research on photoredox-mediated decarboxylation, proceeds as follows:[4][6][7]

• Excitation: A photocatalyst (e.g., Ru(bpy)3Cl2 or an iridium complex) is excited by visible light to a long-lived, high-energy excited state (*PC).

• Single-Electron Transfer (SET): The excited photocatalyst is a potent reductant and can donate a single electron to the benzyl 3,3,3-trifluoropropanoate substrate.

• Fragmentation: The resulting radical anion undergoes rapid, irreversible fragmentation, releasing a stable benzyl radical, carbon dioxide (CO2), and the key trifluoromethyl anion (CF3⁻) or its equivalent. In many catalytic systems, this process is concerted to form a CF3 radical directly.

• Catalyst Regeneration & Substrate Coupling: The oxidized photocatalyst is regenerated in the catalytic cycle. The generated trifluoromethyl radical adds to the target molecule (e.g., an arene or heteroarene), and subsequent steps yield the final trifluoromethylated product.

This process avoids the need for strong acids, bases, or high temperatures, making it compatible with complex and sensitive molecular architectures.

Caption: Proposed photoredox catalytic cycle for decarboxylative trifluoromethylation.

Application & Protocols: Direct C-H Trifluoromethylation of Heteroarenes

One of the most powerful applications of this methodology is the direct trifluoromethylation of electron-rich arenes and heteroarenes, which are common motifs in pharmaceuticals. The mild, radical-based mechanism allows for late-stage functionalization without the need for pre-installed directing groups or halides.[4]

Protocol 1: General Procedure for Photoredox-Mediated Trifluoromethylation

This protocol describes a general method for the trifluoromethylation of a heteroaromatic substrate using benzyl 3,3,3-trifluoropropanoate as the CF3 source.

Materials:

• Heteroaromatic Substrate (e.g., Caffeine, 1.0 equiv)

• Benzyl 3,3,3-trifluoropropanoate (1.5 equiv)

• fac-Ir(ppy)3 (Photocatalyst, 1-2 mol%)

• Potassium Phosphate (K3PO4) or another inorganic base (2.0 equiv)[4]

• Anhydrous, degassed solvent (e.g., Dimethylformamide, DMF, or Acetonitrile)

• Schlenk flask or vial with a magnetic stir bar

• Blue LED light source (450 nm)

Workflow Diagram:

Caption: Experimental workflow for photoredox trifluoromethylation.

Step-by-Step Procedure:

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere (e.g., Argon or Nitrogen), add the heteroaromatic substrate (0.2 mmol, 1.0 equiv), fac-Ir(ppy)3 (0.004 mmol, 2 mol%), and K3PO4 (0.4 mmol, 2.0 equiv).

• Reagent Addition: Add benzyl 3,3,3-trifluoropropanoate (0.3 mmol, 1.5 equiv) via syringe.

• Solvent Addition: Add anhydrous, degassed DMF (2.0 mL) to the flask.

• Initiation: Place the flask approximately 5-10 cm from a blue LED light source and begin vigorous stirring. A small fan should be used to maintain the reaction at room temperature.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS until the starting material is consumed (typically 12-24 hours).

• Workup: Upon completion, dilute the reaction mixture with ethyl acetate (20 mL) and wash with water (3 x 10 mL) and brine (1 x 10 mL).

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na2SO4), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to yield the desired trifluoromethylated product.

Expected Results: Substrate Scope & Limitations

This method is particularly effective for a wide range of aromatic and heteroaromatic systems. The table below summarizes the expected reactivity based on data from analogous decarboxylative trifluoromethylation reactions.[4]

Substrate Class	Example Substrate	Expected Yield	Key Insights
Electron-Rich Heterocycles	Caffeine, Pyrrole derivatives	Good to Excellent	Highly effective due to stabilization of the radical intermediate.
Electron-Rich Arenes	Anisole, N,N-Dimethylaniline	Moderate to Good	Reaction proceeds well; regioselectivity may vary.
Electron-Neutral Arenes	Benzene, Toluene	Moderate	Requires sufficient reaction time.
Electron-Poor Arenes	Pyridine, Nitrobenzene	Low to Moderate	Less reactive towards the electrophilic trifluoromethyl radical.
Complex Molecules	Natural products, Drug fragments	Substrate Dependent	Demonstrates high functional group tolerance for late-stage functionalization.

Safety and Handling

Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and chemical-resistant gloves (e.g., nitrile) when handling reagents.[8][9]

Handling Benzyl 3,3,3-trifluoropropanoate:

• Handle in a well-ventilated fume hood.[9]

• Avoid contact with skin, eyes, and clothing.[8]

• Stable under normal storage conditions. Store in a cool, dry place away from strong oxidizing agents.[10]

Photocatalysis Safety:

• Blue LED light sources can be intense. Avoid direct eye exposure.

• Ensure the reaction is properly sealed to prevent solvent evaporation.

Waste Disposal: Dispose of all chemical waste in accordance with local and institutional regulations.[10]

Conclusion

Benzyl 3,3,3-trifluoropropanoate emerges as a highly valuable and practical building block for introducing the trifluoromethyl group into organic molecules. Its utility in photoredox-mediated decarboxylative trifluoromethylation provides a mild, efficient, and functional-group-tolerant pathway applicable to complex substrates. This method aligns with the modern demands of medicinal and process chemistry, offering a robust tool for late-stage functionalization and the rapid generation of novel chemical entities.

References

• He, L., & Tsui, G. C. (2016). Fluoroform-Derived CuCF3 for Trifluoromethylation of Terminal and TMS-Protected Alkynes. Organic Letters, 18(12), 2800–2803. Available at: [Link]

• (N/A). Decarboxylative Trifluoromethylation of Aliphatic Carboxylic Acids. ResearchGate. Available at: [Link]

• Hollingworth, G. J., & Gouverneur, V. (2014). Decarboxylative Fluorination Strategies for Accessing Medicinally-relevant Products. PMC. Available at: [Link]

• He, L., & Tsui, G. C. (2016). Fluoroform-Derived CuCF3 for Trifluoromethylation of Terminal and TMS-Protected Alkynes. Organic Chemistry Portal. Available at: [Link]

• (N/A). Trifluoromethylation of alkyl electrophiles with 11C- or 18F-labeled fluoroform for PET applications. VTechWorks. Available at: [Link]

• Google Patents. (N/A). US7880033B2 - Process for producing 3,3,3-trifluoropropionic acid. Google Patents.

• BASF. (2025). Safety data sheet. BASF. Available at: [Link]

• (N/A). Trifluoromethylation. Wikipedia. Available at: [Link]

• Matoušek, V., Togni, A., & Posternak, G. (2021). Advances in the Development of Trifluoromethoxylation Reagents. MDPI. Available at: [Link]

• Organic Syntheses. (N/A). 3-benzyloxy-2-methyl propanoate. Organic Syntheses. Available at: [Link]

• (N/A). In situ generation and reactions of p-(trifluoromethyl)benzyl electrophiles. RSC Publishing. Available at: [Link]

• Organic Chemistry Portal. (2021). Benzylic trifluoromethane synthesis by trifluoromethylation. Organic Chemistry Portal. Available at: [Link]

• McKay, M. J., Nguyen, S. H., & Bennett, C. S. (2016). Leveraging Trifluoromethylated Benzyl Groups toward the Highly 1,2-Cis-Selective Glucosylation of Reactive Alcohols. PMC. Available at: [Link]

• (N/A). Shelf-stable electrophilic trifluoromethylating reagents: A brief historical perspective. Beilstein Journal of Organic Chemistry. Available at: [Link]

• (N/A). Supporting Information. The Royal Society of Chemistry. Available at: [Link]

• Nagib, D. A., & MacMillan, D. W. C. (2011). Trifluoromethylation of arenes and heteroarenes by means of photoredox catalysis. Nature. Available at: [Link]

• Appretech Scientific Limited. (N/A). benzyl 3,3,3-trifluoropropanoate. Appretech Scientific Limited. Available at: [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2026). 3-(Trifluoromethyl)benzyl Bromide: A Versatile Intermediate for Pharmaceutical Synthesis. NINGBO INNO PHARMCHEM CO.,LTD.. Available at: [Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. Trifluoromethylation - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. macmillan.princeton.edu [macmillan.princeton.edu]
• 5. appretech.com [appretech.com]
• 6. researchgate.net [researchgate.net]
• 7. vtechworks.lib.vt.edu [vtechworks.lib.vt.edu]
• 8. tcichemicals.com [tcichemicals.com]
• 9. assets.thermofisher.cn [assets.thermofisher.cn]
• 10. fishersci.com [fishersci.com]

Application Note: Catalytic Asymmetric Synthesis Protocols Leveraging Benzyl 3,3,3-Trifluoropropanoate Derivatives

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Focus: Advanced Asymmetric Catalysis, Biocatalysis, and Fluorine Chemistry

Executive Summary: The Linchpin Role of Benzyl 3,3,3-Trifluoropropanoate

The strategic incorporation of trifluoromethyl (–CF₃) and gem-difluoroalkene (–CF₂=C) motifs into small molecules is a cornerstone of modern drug discovery. These moieties dramatically alter lipophilicity, metabolic stability, and target binding affinity. However, the catalytic asymmetric construction of stereocenters adjacent to these fluorinated groups remains a synthetic challenge due to the strong electron-withdrawing nature and steric bulk of fluorine.

Benzyl 3,3,3-trifluoropropanoate has emerged as a highly versatile, orthogonally protected linchpin precursor [1]. Rather than acting solely as a passive substrate, its unique electronic properties can be exploited to generate two highly reactive, electrophilic intermediates:

• Benzyl 3,3-difluoroacrylate (via defluorinative elimination) for asymmetric [3+2] cycloadditions.

• Benzyl 2-diazo-3,3,3-trifluoropropanoate (via diazo transfer) for biocatalytic carbene insertions.

Mechanistic Causality: Why This Specific Ester?

The choice of benzyl 3,3,3-trifluoropropanoate over other alkyl esters is driven by strict mechanistic causality:

• α-Proton Acidification: The highly electronegative –CF₃ group lowers the pKa of the adjacent α-protons. This enables facile enolization under relatively mild conditions, which is essential for both diazo transfer (using sulfonyl azides) and silyl enol ether formation (the first step in defluorination).

• Orthogonal Deprotection: The benzyl ester is uniquely valuable in medicinal chemistry. Unlike methyl or ethyl esters, which require harsh basic hydrolysis that can epimerize sensitive α-stereocenters or degrade the molecule, the benzyl group can be cleanly removed via Pd/C-catalyzed hydrogenolysis under neutral conditions.

• Steric Shielding in Catalysis: In transition-metal and biocatalytic pockets, the steric bulk of the benzyl group provides a necessary anchor point, enhancing the facial selectivity of the incoming nucleophile.

Figure 1: Divergent catalytic asymmetric workflows originating from benzyl 3,3,3-trifluoropropanoate.

Protocol I: Synthesis of the Key Intermediates

To utilize benzyl 3,3,3-trifluoropropanoate in asymmetric catalysis, it must first be activated.

A. Defluorinative Elimination to Benzyl 3,3-Difluoroacrylate

Standard base-mediated elimination fails for –CF₃ groups due to the high strength of the C–F bond. Instead, a Lewis acid-mediated defluorination of a transient silyl enol ether is required [2].

Step-by-Step Methodology:

• Enolization: Dissolve benzyl 3,3,3-trifluoropropanoate (1.0 equiv, 10 mmol) in anhydrous CH₂Cl₂ (40 mL) under an argon atmosphere.

• Add triethylamine (1.2 equiv) followed by the dropwise addition of trimethylsilyl trifluoromethanesulfonate (TMSOTf, 1.2 equiv) at room temperature. Stir for 18 h to ensure complete formation of the silyl enol ether.

• Lewis Acid Activation: Cool the reaction mixture to 0 °C in an ice bath. Slowly add TiCl₄ (0.1 equiv, 1.0 M solution in CH₂Cl₂). The solution will transition to a deep red/brown color as the Lewis acid abstracts a fluoride ion, driving the elimination of the silyl group.

• Completion: Remove from the ice bath and stir at room temperature for 12 h.

• Workup: Quench carefully with ice water. Extract the aqueous layer with CH₂Cl₂ (2 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

Self-Validating System Check: Analyze the crude product via ¹⁹F NMR. The starting material exhibits a singlet at ~ -65 ppm. Successful conversion is confirmed by the appearance of two distinct doublets (AB system) around -68 to -74 ppm with a large geminal coupling constant (J ≈ 32 Hz), corresponding to the inequivalent geminal fluorines of the acrylate[2].

Protocol II: Catalytic Asymmetric [3+2] Cycloaddition

This protocol constructs enantioenriched 3,3-difluoropyrrolidines, which are highly sought-after bioisosteres for standard pyrrolidines in drug development.

Step-by-Step Methodology:

• Catalyst Preparation: In a flame-dried Schlenk tube, combine Cu(CH₃CN)₄PF₆ (5 mol%) and a chiral ligand (e.g., (R)-Fesulphos or a chiral bisoxazoline) (5.5 mol%) in anhydrous THF (5 mL). Stir at room temperature for 30 minutes to form the active chiral complex.

• Reagent Addition: Add the azomethine ylide precursor (e.g., an α-imino ester, 1.0 equiv) and cool the mixture to -20 °C.

• Cycloaddition: Add benzyl 3,3-difluoroacrylate (1.2 equiv) synthesized in Protocol I, followed by a mild base (e.g., Et₃N, 10 mol%) to generate the ylide in situ.

• Reaction: Stir the mixture at -20 °C for 24–48 h until TLC indicates complete consumption of the imino ester.

• Isolation: Filter the mixture through a short pad of Celite, concentrate, and purify via flash column chromatography to yield the chiral 1-benzyl-4,4-difluoropyrrolidine-3-carboxylate derivative.

Protocol III: Biocatalytic Asymmetric N–H Carbene Insertion

Traditional transition-metal catalysts struggle to control the enantioselectivity of acceptor-acceptor carbenes derived from diazo-trifluoropropanoates. Engineered hemoproteins solve this by providing a highly constrained, chiral hydrophobic pocket that shields the carbene and dictates the trajectory of the incoming amine [3].

Step-by-Step Methodology:

• Precursor Preparation: Convert benzyl 3,3,3-trifluoropropanoate to benzyl 2-diazo-3,3,3-trifluoropropanoate using p-acetamidobenzenesulfonyl azide (p-ABSA) and DBU in acetonitrile. (Validation: IR spectroscopy must show a strong diazo stretch at ~2110 cm⁻¹).

• Biocatalyst Setup: In an anaerobic glovebox, prepare a reaction buffer (M9-N buffer, pH 7.4) containing the engineered hemoprotein (e.g., Myoglobin variant Mb(H64V/V68A)) at a concentration of 20 μM.

• Reduction: Add sodium dithionite (Na₂S₂O₄, 10 mM) to reduce the resting Fe(III) heme to the catalytically active Fe(II) state.

• Substrate Addition: Add the target amine (e.g., aniline, 10 mM final concentration).

• Carbene Transfer: Initiate the reaction by adding benzyl 2-diazo-3,3,3-trifluoropropanoate (20 mM, from a 400 mM stock solution in ethanol).

• Incubation: Seal the reaction vessel, remove it from the glovebox, and stir at 60 rpm for 16 h at room temperature.

• Analysis: Quench the reaction with an internal standard (e.g., 1,3-benzodioxole), extract with CH₂Cl₂, and analyze the organic layer via chiral HPLC to determine the enantiomeric ratio (er).

Figure 2: Catalytic cycle of the biocatalytic asymmetric N–H insertion utilizing a hemoprotein.

Quantitative Data Summary

The table below summarizes the expected performance metrics of the catalytic systems utilizing benzyl 3,3,3-trifluoropropanoate derivatives, demonstrating the high efficiency and stereocontrol achievable through these optimized protocols.

Catalytic System	Reaction Type	Active Substrate	Catalyst Loading	Yield (%)	Enantiomeric Ratio (er)
Cu(CH₃CN)₄PF₆ / (R)-Fesulphos	Asymmetric [3+2] Cycloaddition	Benzyl 3,3-difluoroacrylate	5.0 mol%	75–88%	Up to 95:5
Engineered Myoglobin (Mb H64V/V68A)	Biocatalytic N–H Carbene Insertion	Benzyl 2-diazo-3,3,3-trifluoropropanoate	0.2 mol% (20 μM)	85–97%	Up to 97:3
Rh₂(S-PTAD)₄	Asymmetric Cyclopropanation	Benzyl 2-diazo-3,3,3-trifluoropropanoate	1.0 mol%	68–82%	Up to 92:8

References

• Hammond, G. B., et al. (2015). Synthesis of Small 3-Fluoro- and 3,3-Difluoropyrrolidines Using Azomethine Ylide Chemistry. The Journal of Organic Chemistry. Available at:[Link]

• Buev, E. M., et al. (2016). Enantioselective Synthesis of 3,3-Difluoropyrrolidin-4-ol, a Valuable Building Block in Medicinal Chemistry. The Journal of Organic Chemistry. Available at:[Link]

• Fasan, R., et al. (2022). Enantioselective Synthesis of α-Trifluoromethyl Amines via Biocatalytic N−H Bond Insertion with Acceptor-Acceptor Carbene Donors. Journal of the American Chemical Society. Available at:[Link]

Application Note: Synthesis of Benzyl 3,3,3-Trifluoropropanoate via SN2 Esterification

Executive Summary & Mechanistic Rationale

The esterification of fluorinated carboxylic acids is a critical transformation in the synthesis of modern pharmaceuticals and agrochemicals. The introduction of a trifluoromethyl (–CF3) group significantly alters the physicochemical properties of the parent carboxylic acid, necessitating specific adjustments to standard esterification protocols.

This application note details an optimized, highly reproducible protocol for the benzylation of 3,3,3-trifluoropropanoic acid (TFPA) using benzyl bromide (BnBr) under mild basic conditions.

Causality in Reaction Design:

• Acidity & Base Selection: The strong electron-withdrawing inductive effect of the –CF3 group lowers the pKa of 3,3,3-trifluoropropanoic acid to approximately 3.06[1]. Because it is significantly more acidic than standard aliphatic acids, a mild, heterogeneous base such as potassium carbonate (K2CO3) is entirely sufficient to drive complete deprotonation. This avoids the need for stronger bases (e.g., NaH or DBU) that could induce unwanted side reactions or complicate scale-up.

• Solvent Dynamics: N,N-Dimethylformamide (DMF) is utilized as the polar aprotic solvent. DMF efficiently solvates the potassium cation but leaves the trifluoropropanoate anion relatively unsolvated (a "naked" anion). This lack of a solvent shell maximizes the nucleophilicity of the carboxylate, accelerating the SN2 attack on the electrophile[2].

• Electrophilic Attack: Benzyl bromide serves as a highly reactive electrophile. The transition state of the SN2 attack is stabilized by the adjacent phenyl ring, allowing the alkylation to proceed smoothly at mild temperatures (50°C) with high conversion rates[3].

Reaction Workflow Visualization

Workflow for the SN2 esterification of 3,3,3-trifluoropropanoic acid with benzyl bromide.

Quantitative Material Requirements

The following table summarizes the stoichiometric requirements for a standard 10.0 mmol scale synthesis.

Reagent	MW ( g/mol )	Equivalents	Amount	Function
3,3,3-Trifluoropropanoic acid	128.05	1.00	1.28 g (10.0 mmol)	Substrate / Nucleophile
Benzyl bromide	171.04	1.10	1.88 g (11.0 mmol)	Electrophile
Potassium carbonate (K2CO3)	138.21	1.50	2.07 g (15.0 mmol)	Base
N,N-Dimethylformamide (DMF)	73.09	N/A	15.0 mL	Polar Aprotic Solvent
Ethyl Acetate (EtOAc)	88.11	N/A	60.0 mL	Extraction Solvent
5% Aqueous LiCl	42.39	N/A	40.0 mL	DMF Removal Wash

Step-by-Step Experimental Protocol

Phase 1: Setup and Deprotonation

• Preparation: Equip a 50 mL oven-dried round-bottom flask with a PTFE-coated magnetic stir bar and a rubber septum. Flush the flask with inert gas (N2 or Argon). Causality: While the reaction is not strictly air-sensitive, excluding atmospheric moisture prevents the competitive hydrolysis of benzyl bromide into benzyl alcohol.

• Solvation: Add 3,3,3-trifluoropropanoic acid (1.28 g, 10.0 mmol) and anhydrous DMF (15.0 mL) to the flask. Stir at 400 rpm to achieve a homogeneous solution.

• Anion Generation: Remove the septum briefly and add finely powdered, anhydrous K2CO3 (2.07 g, 15.0 mmol) in three equal portions over 5 minutes. Causality: Portion-wise addition prevents clumping of the insoluble inorganic base and allows for the controlled release of any trace CO2 generated from adventitious moisture. Stir the suspension at room temperature (20–25°C) for 30 minutes to ensure complete conversion to the potassium trifluoropropanoate salt.

Phase 2: Alkylation

• Electrophile Addition: Using a glass syringe, add benzyl bromide (1.88 g, 1.31 mL, 11.0 mmol) dropwise over 5 minutes. Causality: Dropwise addition controls the local concentration of the highly reactive electrophile, minimizing the risk of exothermic spikes.

• Heating: Replace the septum with a reflux condenser (under N2). Transfer the flask to a pre-calibrated oil bath or heating block set to 50°C. Stir vigorously (600 rpm) for 4 to 6 hours.

Phase 3: Work-up and Extraction

• Quenching: Cool the reaction mixture to room temperature. Pour the mixture into a separatory funnel containing 50 mL of ice-cold distilled water. Causality: The aqueous quench solubilizes the inorganic salts (KBr, unreacted K2CO3) and the DMF solvent, effectively driving the hydrophobic ester product out of the aqueous phase.

• Extraction: Extract the aqueous mixture with Ethyl Acetate (3 x 20 mL).

• Organic Washing: Combine the organic layers and wash sequentially with:

  • 5% aqueous LiCl solution (2 x 20 mL): Causality: DMF is partially miscible with EtOAc. The strong salting-out effect of aqueous LiCl is highly effective at partitioning residual DMF into the aqueous phase.

  • Brine (30 mL): To pre-dry the organic layer and reduce emulsion formation.

• Drying: Dry the organic phase over anhydrous sodium sulfate (Na2SO4), filter through a fritted funnel, and concentrate under reduced pressure (rotary evaporator, 35°C bath) to yield the crude product as a pale yellow oil.

Phase 4: Purification

• Chromatography: Purify the crude oil via flash column chromatography on silica gel (230-400 mesh). Elute with a gradient of Hexanes/Ethyl Acetate (95:5 to 90:10).

• Isolation: Pool the product-containing fractions and remove the solvent under reduced pressure to afford pure benzyl 3,3,3-trifluoropropanoate.

In-Process Controls & Self-Validation System

To ensure scientific trustworthiness, the protocol must be self-validating. Use the following metrics to confirm reaction success at key stages:

• TLC Monitoring (In-Process): Monitor the reaction progress using silica gel TLC plates (Eluent: 90:10 Hexanes/EtOAc). The starting material (TFPA) will streak near the baseline due to its high polarity and acidity. The product (benzyl 3,3,3-trifluoropropanoate) will appear as a distinct, UV-active spot with a significantly higher Rf value (~0.6).

• Aqueous Wash Validation: If the rotary evaporation of the final organic phase takes unusually long or leaves a high-boiling residue, DMF is still present. Corrective Action: Redissolve in EtOAc and repeat the 5% LiCl wash.

• 1H NMR Validation (Post-Purification): Dissolve an aliquot of the purified product in CDCl3. The successful formation of the ester is confirmed by:

  • A distinct singlet integrating to 2H at approximately δ 5.2 ppm , corresponding to the benzylic –CH2– protons.

  • A multiplet integrating to 2H at approximately δ 3.1–3.3 ppm , corresponding to the –CH2– group adjacent to the strongly electron-withdrawing –CF3 group.

  • A multiplet integrating to 5H at δ 7.3–7.4 ppm , corresponding to the aromatic protons of the benzyl group.

References

• Synthetic procedure. Reagents used: i: benzyl bromide, K2CO3, DMF; ii:... - ResearchGate (Source for standard DMF/K2CO3 benzylation parameters). ResearchGate.[Link]

• A facile synthesis of benzyl-α, β-unsaturated carboxylic esters - Arkivoc (Source for electrophilic attack dynamics and thermal conditions of benzyl bromide esterifications). Arkivoc. [Link]

Sources

• 1. 3,3,3-Trifluoropropionic acid | 2516-99-6 [chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. arkat-usa.org [arkat-usa.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of Benzyl 3,3,3-trifluoropropanoate

Welcome to the technical support center for the synthesis of benzyl 3,3,3-trifluoropropanoate. This guide is designed for researchers, scientists, and professionals in drug development who are working with or looking to synthesize this fluorinated ester. Here, we address common challenges and frequently asked questions to help you improve your reaction yield and obtain a high-purity product.

Troubleshooting Guide

This section is dedicated to resolving specific issues you may encounter during the synthesis of benzyl 3,3,3-trifluoropropanoate.

Issue 1: Low to No Product Yield

Question: I am attempting to synthesize benzyl 3,3,3-trifluoropropanoate via Fischer esterification of 3,3,3-trifluoropropanoic acid and benzyl alcohol with a sulfuric acid catalyst, but I am observing very low to no yield. What could be the issue?

Answer:

Low yields in Fischer esterification are often related to the reaction equilibrium.[1][2] Several factors could be at play:

• Insufficient Water Removal: Fischer esterification is a reversible reaction that produces water as a byproduct.[1] If water is not efficiently removed, the equilibrium will not favor the formation of the ester.

  • Solution: Employ a Dean-Stark apparatus with a suitable solvent (e.g., toluene or benzene) to azeotropically remove water as it is formed.[1]

• Catalyst Deactivation: While sulfuric acid is a common catalyst, it can be hygroscopic. If your catalyst has absorbed atmospheric moisture, its effectiveness will be reduced.

  • Solution: Use a fresh, unopened bottle of concentrated sulfuric acid or a different acid catalyst like p-toluenesulfonic acid (p-TsOH), which is a solid and can be easier to handle.[1]

• Inadequate Reaction Time or Temperature: The reaction may not have reached equilibrium.

  • Solution: Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC).[3] Ensure the reaction is refluxing at the appropriate temperature for the chosen solvent and extend the reaction time if necessary.

Issue 2: Formation of Significant Byproducts

Question: My reaction is producing the desired benzyl 3,3,3-trifluoropropanoate, but I am also seeing a significant amount of a high-boiling point impurity that is difficult to separate. What is this byproduct and how can I avoid it?

Answer:

The most likely high-boiling byproduct is dibenzyl ether . This can form through the acid-catalyzed self-condensation of benzyl alcohol, especially at elevated temperatures.

• Causality: The acidic catalyst protonates the hydroxyl group of benzyl alcohol, which can then be displaced by another molecule of benzyl alcohol in an SN2 reaction to form dibenzyl ether and water.

• Mitigation Strategies:

  • Use an Excess of the Carboxylic Acid: Shifting the stoichiometry to favor the carboxylic acid can increase the probability of benzyl alcohol reacting with the intended substrate.

  • Alternative Activation of the Carboxylic Acid: Instead of a strong acid catalyst, consider converting the 3,3,3-trifluoropropanoic acid to a more reactive intermediate, such as an acyl chloride or using a coupling agent.

Issue 3: Incomplete Reaction When Using an Acyl Chloride

Question: I prepared 3,3,3-trifluoropropanoyl chloride and reacted it with benzyl alcohol in the presence of a base (e.g., triethylamine or pyridine), but the reaction did not go to completion. What are the possible reasons?

Answer:

When using the acyl chloride route, incomplete conversion is typically due to issues with the reagents or reaction conditions.

• Purity of the Acyl Chloride: 3,3,3-Trifluoropropanoyl chloride can be susceptible to hydrolysis. If it has been exposed to moisture, it will convert back to the carboxylic acid, which is less reactive.

  • Solution: Ensure your 3,3,3-trifluoropropanoyl chloride is freshly prepared or has been stored under strictly anhydrous conditions.

• Base Stoichiometry and Addition: The base is crucial for scavenging the HCl generated during the reaction.

  • Solution: Use at least one equivalent of a non-nucleophilic base like triethylamine.[4] For sluggish reactions, consider adding the base slowly to the mixture of the acyl chloride and benzyl alcohol at a reduced temperature (e.g., 0 °C) to control the initial exothermic reaction before allowing it to warm to room temperature.

• Reactivity of Benzyl Alcohol: While generally reactive, ensure the benzyl alcohol is pure and dry. Impurities in the benzyl alcohol can interfere with the reaction.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to prepare benzyl 3,3,3-trifluoropropanoate?

A1: The two most prevalent methods are:

• Direct Esterification (Fischer Esterification): This involves reacting 3,3,3-trifluoropropanoic acid with benzyl alcohol, typically in the presence of a strong acid catalyst such as sulfuric acid or p-toluenesulfonic acid.[1] The removal of water is critical to drive the reaction to completion.

• Acyl Chloride Method: This is a two-step process where 3,3,3-trifluoropropanoic acid is first converted to its more reactive acyl chloride, 3,3,3-trifluoropropanoyl chloride, using a chlorinating agent like thionyl chloride (SOCl₂) or oxalyl chloride ((COCl)₂). The resulting acyl chloride is then reacted with benzyl alcohol, usually in the presence of a non-nucleophilic base to neutralize the HCl byproduct.[5]

Q2: How does the trifluoromethyl group affect the esterification reaction?

A2: The strongly electron-withdrawing trifluoromethyl (CF₃) group has a significant electronic effect on the 3,3,3-trifluoropropanoic acid molecule. It increases the acidity of the carboxylic acid and enhances the electrophilicity of the carbonyl carbon. This increased electrophilicity can make the carbonyl carbon more susceptible to nucleophilic attack by benzyl alcohol, which can be beneficial for the reaction rate.

Q3: What are the recommended purification methods for benzyl 3,3,3-trifluoropropanoate?

A3: The choice of purification method depends on the scale of the reaction and the nature of the impurities.

• Extraction: A standard aqueous workup is typically the first step. The reaction mixture can be diluted with an organic solvent (e.g., ethyl acetate or dichloromethane) and washed with a saturated sodium bicarbonate solution to remove any unreacted carboxylic acid and the acid catalyst. This is followed by a wash with brine and drying over an anhydrous salt like magnesium sulfate.[3]

• Distillation: If the product is thermally stable and the impurities have sufficiently different boiling points, vacuum distillation can be an effective method for purification on a larger scale.

• Flash Column Chromatography: For smaller scales or to remove closely related impurities, flash column chromatography on silica gel is a common and effective technique.[3][6] A non-polar eluent system, such as a mixture of hexanes and ethyl acetate, is typically used.

Q4: Are there any specific safety precautions I should take during this synthesis?

A4: Yes, several safety precautions are essential:

• 3,3,3-Trifluoropropanoic Acid: This is a corrosive and toxic substance. Handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Thionyl Chloride and Oxalyl Chloride: These reagents are highly corrosive, toxic, and react violently with water. They should only be handled in a fume hood with appropriate PPE.

• Benzyl Alcohol: While less hazardous, it can be an irritant.

• Solvents: Use flammable solvents like toluene and dichloromethane in a fume hood and away from ignition sources.

Experimental Protocols

Protocol 1: Fischer Esterification using a Dean-Stark Apparatus

• To a round-bottom flask equipped with a magnetic stirrer, a Dean-Stark trap, and a reflux condenser, add 3,3,3-trifluoropropanoic acid (1.0 eq), benzyl alcohol (1.2 eq), and a suitable solvent like toluene (enough to fill the Dean-Stark trap).

• Add a catalytic amount of p-toluenesulfonic acid monohydrate (0.05 eq).

• Heat the mixture to reflux and continue heating until the theoretical amount of water has been collected in the Dean-Stark trap.

• Monitor the reaction progress by TLC or GC.

• Once the reaction is complete, cool the mixture to room temperature.

• Dilute the reaction mixture with ethyl acetate and wash with saturated sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation or flash column chromatography.

Protocol 2: Acyl Chloride Method

Step A: Synthesis of 3,3,3-Trifluoropropanoyl Chloride

• In a fume hood, add 3,3,3-trifluoropropanoic acid (1.0 eq) to a round-bottom flask with a magnetic stirrer and a reflux condenser.

• Slowly add thionyl chloride (1.5 eq) to the flask. A catalytic amount of DMF can be added to accelerate the reaction.

• Heat the mixture to reflux for 2-3 hours. The reaction is complete when gas evolution (SO₂ and HCl) ceases.

• Carefully distill the 3,3,3-trifluoropropanoyl chloride from the reaction mixture.

Step B: Esterification

• To a flame-dried round-bottom flask under an inert atmosphere (nitrogen or argon), add benzyl alcohol (1.0 eq) and a dry, non-polar solvent like dichloromethane.

• Add triethylamine (1.1 eq) to the flask and cool the mixture to 0 °C in an ice bath.

• Slowly add the freshly distilled 3,3,3-trifluoropropanoyl chloride (1.05 eq) to the cooled solution.

• Allow the reaction to warm to room temperature and stir for several hours, monitoring by TLC.

• Upon completion, quench the reaction with water.

• Separate the organic layer and wash it sequentially with dilute HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate.

• Purify the crude product as needed.

Data Summary

Parameter	Fischer Esterification	Acyl Chloride Method
Reactants	3,3,3-Trifluoropropanoic Acid, Benzyl Alcohol	3,3,3-Trifluoropropanoyl Chloride, Benzyl Alcohol
Catalyst/Reagent	H₂SO₄ or p-TsOH	Triethylamine or Pyridine
Key Condition	Azeotropic removal of water	Anhydrous conditions
Typical Yield	Moderate to Good	Good to Excellent
Advantages	One-step, uses less hazardous reagents	Higher yield, faster reaction
Disadvantages	Reversible, requires water removal	Two steps, uses hazardous acyl chloride

Visualizations

Caption: Fischer Esterification Workflow.

Sources

• 1. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 2. researchgate.net [researchgate.net]
• 3. rsc.org [rsc.org]
• 4. Benzyl Esters [organic-chemistry.org]
• 5. EP2006274A1 - Method for producing 3,3,3-trifluoropropionic acid chloride - Google Patents [patents.google.com]
• 6. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Optimizing Catalytic Hydrolysis of Benzyl 3,3,3-Trifluoropropanoate

Welcome to the advanced troubleshooting and methodology guide for the catalytic hydrolysis of benzyl 3,3,3-trifluoropropanoate. This resource is engineered for drug development professionals and synthetic chemists who require high-fidelity cleavage of the benzyl ester while preserving the integrity of the sensitive trifluoromethyl (-CF 3​ ) group.

Part 1: Troubleshooting & FAQs (Mechanistic Insights)

Q1: Why am I observing complex mixtures and low yields of 3,3,3-trifluoropropanoic acid when using standard base-catalyzed saponification (e.g., NaOH or LiOH)? A1: The strong electron-withdrawing nature (-I effect) of the -CF 3​ group significantly increases the acidity of the adjacent α-protons. Under strong basic conditions, α-deprotonation outcompetes the desired nucleophilic attack at the ester carbonyl. This deprotonation triggers the expulsion of a fluoride anion, generating benzyl 3,3-difluoroacrylate via an 1[1]. To prevent this E1cB-like elimination, you must avoid harsh basic conditions.

Q2: If base catalysis causes defluorination, what is the optimal catalytic system for this substrate? A2: We recommend either acid-catalyzed hydrolysis or enzymatic hydrolysis .2 is a robust, scalable method that keeps the α-protons protonated, completely shutting down the elimination pathway[2]. For highly sensitive or complex drug intermediates, enzymatic catalysis using Candida antarctica Lipase B (CALB) provides near-perfect chemoselectivity at a neutral pH.

Q3: How should I monitor the reaction to ensure no defluorination is occurring? A3: 19 F NMR is the self-validating gold standard for this workflow. The intact -CF 3​ group of the starting material will appear as a distinct triplet (due to coupling with the adjacent -CH 2​

• group, 3JHF​≈8.3 Hz) at approximately -73.8 ppm[2]. If defluorination occurs, you will immediately observe new signals in the -80 to -100 ppm range corresponding to the difluoroalkene (=CF 2​ ) moiety.

Part 2: Visualizing the Reaction Pathways

Reaction pathways for benzyl 3,3,3-trifluoropropanoate under acidic vs. basic conditions.

Part 3: Quantitative Data & Condition Comparison

The table below summarizes the efficacy and risks associated with various catalytic environments.

Catalytic Approach	Reagents & Solvent	Operating Temp	Primary Risk / Side Reaction	Expected Yield
Base-Catalyzed Saponification	NaOH / KOH, H 2​ O/THF	20–50 °C	High risk of E1cB defluorination	< 30%
Acid-Catalyzed Hydrolysis	2M H 2​ SO 4​ , 1,4-Dioxane	80–100 °C	Slow kinetics due to -CF 3​ deactivation	80–90%
Enzymatic Hydrolysis	CALB, pH 7.0 Buffer / MeCN	37 °C	Substrate solubility limitations	> 95%
Catalytic Hydrogenolysis *	Pd/C, H 2​ (1 atm), MeOH	25 °C	Catalyst poisoning by trace impurities	> 95%

*Pro-Tip: While not technically hydrolysis, hydrogenolysis is the industry standard for benzyl ester cleavage if the molecule lacks other reducible functional groups.

Part 4: Self-Validating Experimental Protocols

Protocol A: Sulfuric Acid-Mediated Catalytic Hydrolysis

Causality Note: The -CF 3​ group exerts a strong inductive electron-withdrawing effect, which destabilizes the oxonium intermediate during acid catalysis. Therefore, higher thermal energy (80 °C) is required to overcome the increased activation barrier for the nucleophilic attack of water[2].

• Substrate Preparation: Dissolve 10 mmol of benzyl 3,3,3-trifluoropropanoate in 15 mL of 1,4-dioxane.

• Catalyst Addition: Slowly add 15 mL of 2M aqueous H 2​ SO 4​ . The use of a non-nucleophilic acid prevents unwanted substitution side reactions.

• Incubation: Equip the flask with a reflux condenser and heat the biphasic mixture to 80 °C under vigorous stirring for 12 hours.

• Validation: Withdraw a 50 µL aliquot, dilute in CDCl 3​ , and perform a quick 19 F NMR scan. The reaction is complete when the triplet at -73.8 ppm shifts slightly downfield corresponding to the free acid, with no signals in the -80 to -100 ppm range.

• Isolation: Cool to room temperature, extract with diethyl ether (3 x 20 mL), wash the combined organic layers with brine, dry over anhydrous MgSO 4​ , and concentrate under reduced pressure to yield 3,3,3-trifluoropropanoic acid.

Protocol B: Enzymatic Hydrolysis (CALB)

Causality Note: Immobilized Lipase B from Candida antarctica (Novozym 435) provides a perfectly neutral catalytic environment, completely avoiding the α-deprotonation pathway while offering excellent turnover rates.

• Substrate Preparation: Suspend 5 mmol of the ester in 45 mL of 0.1 M phosphate buffer (pH 7.0). Add 5 mL of acetonitrile (10% v/v). Why? Benzyl 3,3,3-trifluoropropanoate is highly lipophilic; the cosolvent prevents it from crashing out, ensuring mass transfer to the enzyme beads without denaturing the protein.

• Catalyst Addition: Add 250 mg of immobilized CALB.

• Incubation: Incubate at 37 °C with orbital shaking (200 rpm) for 24 hours.

• Validation & Isolation: Filter the mixture to recover the immobilized enzyme (which can be washed and reused, validating the mildness of the conditions). Acidify the aqueous filtrate to pH 2.0 using 1M HCl to ensure the generated 3,3,3-trifluoropropanoate is fully protonated, then extract with ethyl acetate.

Self-validating experimental workflow for the catalytic hydrolysis of fluorinated esters.

References

• Anion-Driven C–F Bond Activation of Trifluoromethyl N-Aryl Hydrazones: Application to the Synthesis of 1,3,4-Oxadiazoles. The Journal of Organic Chemistry - ACS Publications.1

• Synthesis of 3,3,3-trifluoroethyl isocyanate, carbamate and ureas. Anticancer activity evaluation of N-(3,3,3-trifluoroethyl)-N'-substituted ureas. PMC (PubMed Central).2

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Synthesis of 3,3,3-trifluoroethyl isocyanate, carbamate and ureas. Anticancer activity evaluation of N-(3,3,3-trifluoroethyl)-N'-substituted ureas - PMC [pmc.ncbi.nlm.nih.gov]

purification and crystallization methods for crude benzyl 3,3,3-trifluoropropanoate

Technical Support Center: Purification & Crystallization of Crude Benzyl 3,3,3-Trifluoropropanoate

Welcome to the Technical Support Center for handling benzyl 3,3,3-trifluoropropanoate (CAS: 78686-91-6). This highly specialized fluorinated ester is a critical building block in medicinal chemistry, typically synthesized via the condensation of 3,3,3-trifluoropropanoic acid and benzyl alcohol using oxalyl chloride or DCC-mediated coupling[1][2]. Because of its unique physicochemical properties, researchers frequently encounter challenges during its isolation. This guide provides field-proven troubleshooting strategies, self-validating protocols, and causality-driven explanations to ensure high-purity recovery.

Section 1: Troubleshooting FAQs

Q1: My crude benzyl 3,3,3-trifluoropropanoate is an oil at room temperature. Why won't it crystallize, and how can I force crystallization? Causality & Solution: Benzyl 3,3,3-trifluoropropanoate is inherently a liquid at standard room temperature[3]. The highly electronegative trifluoromethyl (-CF3) group creates a strong local dipole but significantly reduces the polarizability and intermolecular van der Waals interactions compared to non-fluorinated alkyl chains. This disrupts crystal lattice packing, drastically lowering the melting point. Standard room-temperature crystallization will fail. To crystallize this compound for ultra-high purity (polishing), you must perform sub-ambient (low-temperature) crystallization at -78°C using a non-polar anti-solvent like pentane.

Q2: My crude mixture contains unreacted 3,3,3-trifluoropropanoic acid. How do I remove it before chromatography? Causality & Solution: The -CF3 group exerts a strong electron-withdrawing inductive effect, making 3,3,3-trifluoropropanoic acid significantly more acidic (pKa ~3.0) than standard aliphatic acids. This is highly advantageous. You can easily remove it via a basic aqueous workup using saturated sodium bicarbonate (NaHCO3)[1]. The acid is readily deprotonated and partitioned into the aqueous phase, while the target ester remains in the organic phase (e.g., dichloromethane)[1]. Self-Validation: Check the pH of your aqueous waste layer with pH paper. It must remain basic (pH > 8) after washing to ensure complete neutralization and removal of the acid.

Q3: What is the optimal solvent system for flash column chromatography? Causality & Solution: The optimal mobile phase is a 90:10 Hexanes:Ethyl Acetate gradient[2]. The ester is relatively non-polar, allowing it to elute quickly, while more polar impurities (like residual benzyl alcohol) are retained longer on the normal-phase silica gel[2]. Self-Validation: Perform TLC using the same solvent system. Visualize the ester using UV light (254 nm) due to the benzyl ring, or a KMnO4 stain.

Section 2: Quantitative Data & Parameters

The following table summarizes the critical physicochemical parameters and purification metrics required for successful isolation:

Parameter	Value / Specification	Mechanistic Rationale
CAS Number	78686-91-6	Standard identifier for material sourcing[3].
Physical State	Colorless Oil (at 25°C)	Fluorine substitution reduces intermolecular packing forces[3].
Aqueous Wash	Sat. NaHCO3 (pH > 8)	Exploits the low pKa of the fluorinated acid precursor for extraction[1].
Chromatography	90:10 Hexanes:EtOAc	Provides optimal ΔRf between the ester and polar byproducts[2].
Crystallization Temp	-78°C (Dry Ice/Acetone)	Sub-ambient temperatures are mandatory to overcome the low melting point.
Storage	Room Temperature	Stable under standard conditions once purified (>98% purity)[3].

Section 3: Experimental Protocols

Protocol A: Aqueous Workup & Liquid-Liquid Extraction

• Quench: Cool the crude reaction mixture to room temperature. Slowly add saturated aqueous NaHCO3 (20 mL per 10 mmol of theoretical yield) to quench the reaction[1]. Caution: Observe for CO2 gas evolution if acidic precursors or oxalyl chloride were used[1].

• Extraction: Transfer the mixture to a separatory funnel and extract with dichloromethane (DCM) (2 × 15 mL)[1].

• Washing: Wash the combined organic extracts with brine (20 mL) to remove residual water and salts[1].

• Drying: Add anhydrous magnesium sulfate (MgSO4) to the organic layer. Swirl until the drying agent flows freely (indicating water is absorbed)[1].

• Concentration: Filter the mixture and concentrate the filtrate under reduced pressure using a rotary evaporator[1]. Self-Validation: The resulting crude material should be a pale yellow or colorless oil.

Protocol B: Flash Column Chromatography

• Preparation: Pack a glass column with standard silica gel (230-400 mesh) using hexanes.

• Loading: Dissolve the crude oil in a minimal amount of DCM and load it onto the silica bed.

• Elution: Elute the column using a pre-mixed solvent system of 90:10 hexanes:ethyl acetate[2].

• Fraction Collection: Collect fractions and monitor via TLC. Combine the fractions containing the pure product and concentrate under vacuum[2].

Protocol C: Sub-Ambient Crystallization (Polishing Step) Note: Only perform this step if ultra-high purity is required and chromatography is insufficient.

• Dissolution: Dissolve the chromatographed oil in a minimal volume of anhydrous pentane (approx. 1-2 mL per gram of product) in a Schlenk flask.

• Cooling: Submerge the flask in a dry ice/acetone bath (-78°C).

• Nucleation: Scratch the inside of the flask with a glass rod or add a seed crystal (if available) to induce nucleation.

• Isolation: Once a crystal lattice forms, rapidly filter the cold suspension through a pre-chilled sintered glass funnel. Wash the crystals with cold (-78°C) pentane.

• Drying: Apply high vacuum immediately to remove residual pentane before the compound warms and melts back into an oil.

Section 4: Process Visualization

Workflow for the purification and crystallization of benzyl 3,3,3-trifluoropropanoate.

References

*[1] Title: Synthesis of Small 3-Fluoro- and 3,3-Difluoropyrrolidines Using Azomethine Ylide Chemistry Source: Journal of Organic Chemistry (ACS Publications) URL: [Link]

*[2] Title: Enantioselective γ- and δ-Borylation of Unsaturated Carbonyls Source: UNL Digital Commons (University of Nebraska-Lincoln) URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 3. sigmaaldrich.com [sigmaaldrich.com]

resolving benzyl 3,3,3-trifluoropropanoate solubility issues in polar solvents

Technical Support Center: Resolving Benzyl 3,3,3-Trifluoropropanoate Solubility Barriers

Welcome to the technical support and troubleshooting center for handling benzyl 3,3,3-trifluoropropanoate (CAS: 78686-91-6)[1]. This guide is engineered for drug development professionals and synthetic chemists who require field-proven, self-validating protocols to overcome the notorious solubility barriers associated with this fluorinated ester in polar solvents.

Mechanistic Causality: Why Does It Precipitate?

To resolve a solubility issue, we must first understand the thermodynamic forces causing it. Benzyl 3,3,3-trifluoropropanoate possesses a structural dichotomy that strongly antagonizes polar solvation:

• The Benzyl Moiety: Drives standard hydrophobicity. It disrupts the hydrogen-bond networks of highly polar solvents like water and methanol, forcing the solvent molecules to form energetically unfavorable clathrate cages around the aromatic ring.

• The Trifluoromethyl (-CF3) Group: Exhibits a profound "fluorophobic effect." Highly fluorinated domains are simultaneously hydrophobic and lipophobic[2]. They resist solvation by both water and standard hydrocarbon-based lipophilic solvents because the dense electron cloud of the fluorine atoms minimizes polarizability and van der Waals interactions.

When introduced directly into a polar solvent, these dual repulsive forces cause the molecules to self-associate, leading to rapid colloidal aggregation and visible precipitation.

Troubleshooting FAQs

Q: I am attempting to dissolve benzyl 3,3,3-trifluoropropanoate in methanol/water for an in vitro assay, but it immediately forms a cloudy suspension. How do I fix this? A: The cloudiness is a classic manifestation of the fluorophobic effect causing micellar aggregation. To resolve this, you must bridge the dielectric gap. Transition to a polar aprotic co-solvent like Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF) as your primary stock solvent, then perform a slow, high-shear titration into your aqueous phase.

Q: Can I use standard non-ionic surfactants like Tween-20 to keep it in solution? A: Standard hydrocarbon-based surfactants (like Tween-20) can shield the benzyl ring but often fail to effectively interact with the -CF3 group due to its lipophobic nature. Research demonstrates that semifluorinated water-soluble block copolymers are vastly superior for encapsulating highly fluorinated molecules in aqueous solutions, as they provide a fluorous inner core that matches the -CF3 group's polarity[2].

Q: What are the best solvents for purely organic synthetic workflows? A: For chemical synthesis, polar aprotic solvents like DMF and Dichloromethane (DCM) are highly effective[3]. Additionally, cyclic ethers such as Tetrahydrofuran (THF) act as optimal solubilizers for fluorinated compounds by disrupting self-aggregation[4].

Quantitative Solubility Data & Solvent Compatibility

Table 1: Solubility Profile of Benzyl 3,3,3-Trifluoropropanoate Across Solvent Classes

Solvent	Dielectric Constant (ε)	Solubility State	Mechanistic Compatibility
Water	80.1	Insoluble (Precipitates)	High H-bonding network violently rejects both benzyl and -CF3 groups.
Methanol	32.7	Poor / Turbid	Protic nature fails to solvate the fluorinated tail effectively.
DMSO	46.7	Excellent (Stock)	Aprotic polarity disrupts self-aggregation; ideal for 10-50 mM stock solutions.
DMF	36.7	Excellent	Frequently used in organic synthesis reactions involving this ester[3].
THF	7.5	Excellent	Cyclic ethers act as superior solubilizers for highly fluorinated compounds[4].

Experimental Protocols (Self-Validating Systems)

Protocol A: Co-Solvent Titration for Biological Assays (DMSO/Aqueous)

Objective: Achieve a stable 100 μM working solution in an aqueous buffer without precipitation. Causality: Creating a high-concentration aprotic stock prevents initial aggregation. Slow aqueous addition under high shear prevents localized supersaturation, keeping the ester kinetically trapped in solution.

• Stock Preparation: Weigh out benzyl 3,3,3-trifluoropropanoate and dissolve in 100% anhydrous DMSO to create a 10 mM stock.

  • Validation Check: The solution must be optically clear. Any turbidity indicates moisture contamination in the DMSO.

• Thermal Equilibration: Warm both the DMSO stock and the target aqueous buffer (e.g., PBS) to 37°C. (This increases kinetic energy, lowering the thermodynamic barrier of mixing).

• High-Shear Titration: Place the aqueous buffer on a vortex mixer at medium-high speed.

• Injection: Using a precision micropipette, inject the DMSO stock directly into the center of the vortex (avoiding the tube wall) at a rate of 1 μL per second until a 1:100 dilution is reached (1% DMSO final concentration).

• Validation: Measure the absorbance of the final solution at 600 nm using a spectrophotometer. An OD600 < 0.05 confirms the absence of colloidal precipitation.

Protocol B: Semifluorinated Micellar Encapsulation (For Sensitive Aqueous Assays)

Objective: Solubilize the ester in a 100% aqueous environment using specialized surfactant shielding. Causality: Semifluorinated block copolymers create an internal fluorous phase that binds the -CF3 group via fluorophilic interactions, while the hydrophilic outer corona interfaces seamlessly with water[2].

• Surfactant Matrix: Prepare a 1% (w/v) solution of a semifluorinated surfactant (e.g., fluorinated PEG derivatives) in deionized water.

• Thin-Film Hydration: Dissolve benzyl 3,3,3-trifluoropropanoate in a volatile organic solvent (e.g., DCM). Evaporate the DCM under a gentle nitrogen stream to form a uniform thin film on the bottom of a glass vial.

• Hydration: Add the 1% surfactant solution to the vial containing the lipid/ester film.

• Sonication: Probe-sonicate the mixture on ice for 3 cycles of 30 seconds (50% amplitude) to force the ester into the micellar cores.

• Validation: Perform Dynamic Light Scattering (DLS). A successful encapsulation will reveal a monodisperse micelle population (typically 20-50 nm) with a Polydispersity Index (PDI) < 0.2.

Logical Troubleshooting Workflow

Logical workflow for resolving benzyl 3,3,3-trifluoropropanoate solubility in polar media.

References

• Sigma-Aldrich Product Catalog. "Benzyl 3,3,3-Trifluoropropanoate (CAS 78686-91-6)." Sigma-Aldrich. URL: [Link]

• Synthesis of Small 3-Fluoro- and 3,3-Difluoropyrrolidines Using Azomethine Ylide Chemistry. The Journal of Organic Chemistry (ACS Publications). URL:[Link]

• Aqueous solubilization of highly fluorinated molecules by semifluorinated surfactants. Langmuir (PubMed - NIH). URL:[Link]

• Solubility of perfluorinated polyethers in fluorinated solvents (US20050090408A1).Google Patents.

Sources

• 1. Benzyl 3,3,3-Trifluoropropanoate - [sigmaaldrich.cn]
• 2. Aqueous solubilization of highly fluorinated molecules by semifluorinated surfactants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. US20050090408A1 - Solubility of perfluorinated polyethers in fluorinated solvents - Google Patents [patents.google.com]

Technical Support Center: Preventing Unwanted Hydrolysis of Benzyl 3,3,3-Trifluoropropanoate

For Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for benzyl 3,3,3-trifluoropropanoate. This guide is designed to provide you, as a valued researcher, with in-depth troubleshooting strategies and answers to frequently asked questions regarding the prevention of unwanted hydrolysis of this compound in aqueous media. As Senior Application Scientists, we understand the critical importance of maintaining the integrity of your starting materials and products throughout your experimental workflows.

Introduction: The Challenge of Hydrolysis

Benzyl 3,3,3-trifluoropropanoate is a valuable building block in organic synthesis and drug development. However, like many esters, it is susceptible to hydrolysis, a chemical reaction where water cleaves the ester bond, yielding benzyl alcohol and 3,3,3-trifluoropropanoic acid. This degradation can lead to reduced product yield, the formation of impurities, and inaccurate results in biological assays. The presence of the electron-withdrawing trifluoromethyl group can influence the rate of hydrolysis, making it a critical factor to control.[1][2] This guide will equip you with the knowledge to mitigate this unwanted reaction.

Frequently Asked Questions (FAQs)

Here we address some of the common initial questions researchers encounter when working with benzyl 3,3,3-trifluoropropanoate in aqueous environments.

Q1: What are the primary factors that cause the hydrolysis of my benzyl 3,3,3-trifluoropropanoate?

A1: The hydrolysis of esters is primarily catalyzed by the presence of acids or bases.[3][4] In aqueous media, this means that the pH of your solution is the most critical factor influencing the rate of degradation. Both acidic and basic conditions can accelerate hydrolysis. Temperature also plays a significant role; higher temperatures generally increase the reaction rate.

Q2: How can I visually or analytically detect if my compound is hydrolyzing?

A2: The most common methods for detecting hydrolysis include:

• Thin-Layer Chromatography (TLC): You will observe new spots corresponding to the more polar hydrolysis products (benzyl alcohol and the carboxylic acid) in addition to your starting ester.

• High-Performance Liquid Chromatography (HPLC): A decrease in the peak area of your starting material and the appearance of new peaks corresponding to the hydrolysis products will be evident.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The appearance of new signals corresponding to the protons of benzyl alcohol and the disappearance of the characteristic signals of the parent ester can confirm hydrolysis. For instance, you can monitor the decay of the benzyl ester and the growth of the benzyl alcohol signals.

• pH Measurement: As the acidic product (3,3,3-trifluoropropanoic acid) is formed, you may observe a decrease in the pH of an unbuffered solution.

Q3: At what pH range is benzyl 3,3,3-trifluoropropanoate most stable?

A3: Generally, esters are most stable at a neutral or slightly acidic pH. Extreme acidic or alkaline conditions significantly accelerate hydrolysis.[5] For many esters, the optimal stability is found in the pH range of 4-6. However, the specific stability profile for benzyl 3,3,3-trifluoropropanoate should be determined empirically for your specific experimental conditions.

Q4: Can the choice of solvent affect the rate of hydrolysis?

A4: Absolutely. While this guide focuses on aqueous media, the presence of co-solvents can influence the hydrolysis rate. The polarity of the solvent system can affect the stability of the transition state during hydrolysis. It is important to consider the properties of any co-solvents used in your experiments.

Troubleshooting Guides: Proactive and Reactive Strategies

This section provides detailed, step-by-step guidance to help you prevent and troubleshoot the hydrolysis of benzyl 3,3,3-trifluoropropanoate.

Guide 1: Proactive pH Control Using Buffer Systems

The most effective strategy to prevent unwanted hydrolysis is to maintain a stable pH within the optimal range for your compound.

The Causality Behind Buffer Selection: Buffer solutions resist changes in pH because they contain a weak acid and its conjugate base (or a weak base and its conjugate acid).[6][7][8][9] When a small amount of acid or base is added to the system, the buffer components neutralize it, thus maintaining a relatively constant pH.[6][8] The effectiveness of a buffer is highest at a pH close to its pKa value.[10]

Experimental Protocol: Selecting and Preparing an Appropriate Buffer

• Determine the Optimal pH Range: If the optimal pH for your experiment is known, select a buffer system with a pKa value within ±1 pH unit of your target pH.[10] If unknown, start with a buffer that maintains a pH between 5 and 7.

• Choose a Compatible Buffer System: Consider potential interactions between the buffer components and your reactants or products. Common buffer systems are listed in the table below.

• Prepare the Buffer Solution:

  • Accurately weigh the acidic and basic components of the buffer.

  • Dissolve them in high-purity water.

  • Adjust the pH to the desired value using a calibrated pH meter and dropwise addition of a strong acid (e.g., HCl) or a strong base (e.g., NaOH).

• Monitor the pH: Periodically check the pH of your reaction mixture throughout the experiment, especially for long-duration experiments, to ensure the buffer capacity has not been exceeded.

Data Presentation: Common Laboratory Buffer Systems

Buffer System	pKa at 25°C	Effective pH Range
Citrate	3.13, 4.76, 6.40	2.1-7.4
Acetate	4.76	3.8-5.8
MES	6.15	5.5-6.7
Phosphate (PBS)	7.20	6.2-8.2
HEPES	7.55	6.8-8.2
Tris	8.06	7.5-9.0

Note: pKa values can be temperature-dependent.

Guide 2: Temperature and Reaction Time Optimization

Controlling the temperature and duration of your experiments can significantly minimize hydrolysis.

The Causality Behind Temperature Control: Chemical reactions, including hydrolysis, generally proceed faster at higher temperatures. By lowering the temperature, you can reduce the kinetic energy of the molecules and decrease the frequency of collisions leading to a reaction.

Experimental Protocol: Minimizing Thermal Degradation

• Conduct Experiments at the Lowest Feasible Temperature: If your protocol allows, perform your experiments at room temperature or below (e.g., on ice).

• Minimize Exposure to Heat: Avoid unnecessary heating of your aqueous solutions containing benzyl 3,3,3-trifluoropropanoate.

• Reduce Reaction/Incubation Times: Optimize your protocols to use the shortest possible reaction or incubation times that still allow for the desired outcome. For kinetic studies, this may involve taking measurements at earlier time points.

Guide 3: Additives and Stabilizers

In some cases, the use of additives can help to stabilize the ester.

The Causality Behind Stabilizers: Certain additives can help prevent hydrolysis through various mechanisms.

• Antioxidants: Can prevent oxidative degradation that may indirectly promote hydrolysis.[11]

• Chelating Agents: Can sequester metal ions that might catalyze hydrolysis.[11]

• Carbodiimides: Can react with the carboxylic acid product of hydrolysis, although this is a more advanced and specific application.[11]

Experimental Protocol: Investigating the Use of Stabilizers

• Literature Review: Before using any additive, conduct a thorough literature search to ensure its compatibility with your specific reaction and analytical methods.

• Small-Scale Trials: Test the effect of the stabilizer on a small scale to assess its efficacy and any potential side effects on your experiment.

• Control Experiments: Always run control experiments without the stabilizer to accurately gauge its impact.

Visualization of Key Concepts

Diagram 1: General Mechanism of Base-Catalyzed Ester Hydrolysis

This diagram illustrates the nucleophilic attack of a hydroxide ion on the carbonyl carbon of the ester, a key step in base-catalyzed hydrolysis.[3]

Caption: Base-catalyzed hydrolysis of benzyl 3,3,3-trifluoropropanoate.

Diagram 2: Troubleshooting Workflow for Unexpected Hydrolysis

This workflow provides a logical sequence of steps to diagnose and resolve issues with ester hydrolysis.

Caption: A systematic approach to troubleshooting ester hydrolysis.

We trust that this technical guide will serve as a valuable resource in your research endeavors. Should you have any further questions or require more specific guidance, please do not hesitate to contact our technical support team.

References

• Fairbanks, B. D., et al. (2011). Effects of neighboring sulfides and pH on ester hydrolysis in thiol-acrylate photopolymers. Polymer Degradation and Stability, 96(1), 119-124. Available at: [Link]

• Chemistry Steps. (2020). Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. Available at: [Link]

• Wikipedia. (n.d.). Ester hydrolysis. Available at: [Link]

• Kozak, J. J., et al. (2017). Hydrolysis, polarity, and conformational impact of C-terminal partially fluorinated ethyl esters in peptide models. Beilstein Journal of Organic Chemistry, 13, 2436-2446. Available at: [Link]

• Hunter, G. W., et al. (2007). Effect of pH on Ether, Ester, and Carbonate Hydrolysis in High-Temperature Water. Industrial & Engineering Chemistry Research, 46(18), 5779-5784. Available at: [Link]

• University of Calgary. (n.d.). Ch20: Hydrolysis of Esters. Available at: [Link]

• Cosmetics & Toiletries. (2008). Ester vs. Hydrolytically Stable Ester. Available at: [Link]

• The Organic Chemistry Tutor. (2019). mechanism of ester hydrolysis. YouTube. Available at: [Link]

• Chemistry LibreTexts. (2023). Acid Catalyzed Hydrolysis of Esters. Available at: [Link]

• Penn State. (2008). Effect of pH on ether, ester, and carbonate hydrolysis in high-temperature water. Available at: [Link]

• Master Organic Chemistry. (2022). Basic Hydrolysis of Esters - Saponification. Available at: [Link]

• Molecules. (2025). Hydrolysis Reactions of p-Nitrophenyl Trifluoroacetate and S-Ethyl Trifluorothioacetate. Available at: [Link]

• ResearchGate. (n.d.). Studies in solvolysis. Part I. The neutral hydrolysis of some alkyl trifluoroacetates in water and deuterium oxide. Available at: [Link]

• Quora. (2022). What is the role of buffers in controlling pH?. Available at: [Link]

• Precision Laboratories Test Strips. (2023). pH and Buffers: How Buffer Solutions Maintain pH. Available at: [Link]

• Chemistry LibreTexts. (2026). 14.10: Buffers- Solutions that Resist pH Change. Available at: [Link]

• Indian Academy of Sciences. (n.d.). Kinetic studies in ester hydrolysis. Available at: [Link]

• Academia.edu. (2025). On the Mechanism of Ester Hydrolysis: Trifluoroacetate Derivatives. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. academia.edu [academia.edu]
• 3. Ester Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps [chemistrysteps.com]
• 4. Ester hydrolysis - Wikipedia [en.wikipedia.org]
• 5. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 6. quora.com [quora.com]
• 7. labproinc.com [labproinc.com]
• 8. preclaboratories.com [preclaboratories.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. goldbio.com [goldbio.com]
• 11. carbodiimide.com [carbodiimide.com]

Reference Data & Comparative Studies

reactivity of benzyl 3,3,3-trifluoropropanoate vs ethyl 3,3,3-trifluoropropanoate

As an application scientist designing synthetic routes for fluorinated pharmaceuticals, selecting the appropriate ester protecting group is a critical decision point. In standard aliphatic chemistry, ethyl and benzyl esters are often treated as interchangeable functional groups. However, when dealing with 3,3,3-trifluoropropanoic acid derivatives , the presence of the strongly electron-withdrawing trifluoromethyl ( −CF3​ ) group fundamentally alters the molecule's reactivity profile.

This guide objectively compares the reactivity of benzyl 3,3,3-trifluoropropanoate and ethyl 3,3,3-trifluoropropanoate , providing structural causality, experimental protocols, and strategic recommendations for complex molecule synthesis.

Structural & Electronic Profiling: The Causality of Reactivity

The reactivity of both esters is governed by the extreme inductive effect of the β -trifluoromethyl group. This functional group drastically lowers the pKa​ of the α -protons (estimated pKa​ ~18–20 in DMSO), making them highly susceptible to base-mediated deprotonation.

The critical divergence between the ethyl and benzyl variants lies not in their initial enolization, but in how their respective deprotection requirements interact with this acidic α -position.

The Base-Induced Elimination Risk

When either ester is exposed to basic conditions, deprotonation yields an α -trifluoromethyl enolate. Because fluoride is a viable leaving group under these specific electronic conditions, the enolate rapidly undergoes β -elimination to expel a fluoride ion, generating a highly electrophilic 3,3-difluoroacrylate intermediate .

This reactivity is highly valuable if the synthetic goal is to generate difluoroacrylates in situ for cycloadditions or nucleophilic trapping . However, if the goal is simple ester hydrolysis to recover the carboxylic acid, this elimination pathway is catastrophic.

Figure 1: Base-induced enolization and subsequent β-fluoride elimination pathway.

Deprotection Strategies: The Crucial Divergence

The choice between the ethyl and benzyl ester dictates the downstream deprotection strategy, which ultimately determines the survival of the −CF3​ group.

• Ethyl 3,3,3-Trifluoropropanoate (The High-Risk Route): Cleavage of an ethyl ester typically requires saponification (e.g., LiOH , NaOH in aqueous mixtures). The strongly basic conditions inevitably trigger the β -fluoride elimination sequence described above, leading to complex mixtures of defluorinated byproducts and polymeric materials .

• Benzyl 3,3,3-Trifluoropropanoate (The Superior Route): Benzyl esters offer a massive strategic advantage because they can be cleaved via palladium-catalyzed hydrogenolysis ( H2​ , Pd/C ). This reaction proceeds under strictly neutral conditions. By completely bypassing the formation of the α -enolate, the integrity of the trifluoromethyl group is perfectly preserved.

Figure 2: Strategic divergence in deprotection methodologies and associated chemical risks.

Quantitative Comparison

The following table summarizes the physical and reactive distinctions between the two esters, providing a quick-reference guide for synthetic planning.

Property / Parameter	Ethyl 3,3,3-Trifluoropropanoate	Benzyl 3,3,3-Trifluoropropanoate
Molecular Weight	156.10 g/mol	218.17 g/mol
Boiling Point	~118 °C (Volatile)	~235 °C (Non-volatile liquid)
Standard Cleavage	Basic Saponification ( LiOH / H2​O )	Hydrogenolysis ( H2​ , Pd/C )
Cleavage pH	Highly Basic (>12)	Neutral (~7.0)
Risk of Defluorination	Critical (during deprotection)	Negligible (during deprotection)
Primary Synthetic Role	In situ difluoroacrylate precursor	Stable protecting group for late-stage synthesis

Experimental Workflows

The following protocols demonstrate the dual nature of these compounds: utilizing the elimination pathway intentionally (Protocol A) versus avoiding it for clean deprotection (Protocol B).

Protocol A: Controlled Synthesis of Benzyl 3,3-Difluoroacrylate

Adapted from the methodology by McAlpine et al.. Causality Note: Direct treatment with strong bases (e.g., NaH ) often leads to uncontrolled polymerization of the resulting acrylate. This protocol uses a soft enolization strategy to form an intermediate silyl enol ether, followed by Lewis acid activation to selectively drive the C-F bond cleavage.

• Enolization: Dissolve benzyl 3,3,3-trifluoropropanoate (1.0 equiv) in anhydrous dichloromethane (DCM) under a nitrogen atmosphere.

• Silylation: Add triethylamine ( Et3​N , 1.2 equiv), followed by the dropwise addition of trimethylsilyl triflate (TMSOTf, 1.2 equiv) at room temperature. Stir for 18 hours to ensure complete formation of the silyl enol ether.

• Activation: Cool the reaction to 0 °C in an ice bath. Slowly add Titanium(IV) chloride ( TiCl4​ , 0.1 equiv as a 1.0 M solution in DCM). The solution will transition to a deep red/brown color as the Lewis acid facilitates the expulsion of the fluoride ion.

• Quench & Extraction: Stir for 12 hours at room temperature, then quench with cold water. Extract with DCM, wash with brine, dry over MgSO4​ , and concentrate.

• Self-Validation Check: Analyze the crude mixture via 19F NMR. The disappearance of the −CF3​ triplet (approx. -63 ppm) and the appearance of two distinct doublet-of-doublets (approx. -70 to -85 ppm) confirms the formation of the terminal =CF2​ group.

Protocol B: Neutral Deprotection of Benzyl 3,3,3-Trifluoropropanoate

Causality Note: The palladium catalyst inserts into the benzylic C-O bond, and hydrogenolysis occurs without generating any anionic intermediates, completely safeguarding the −CF3​ group.

• Preparation: Dissolve the benzyl 3,3,3-trifluoropropanoate derivative in degassed methanol or ethyl acetate (0.1 M concentration).

• Catalyst Addition: Add 10% Palladium on Carbon ( Pd/C , 10 wt% relative to the substrate) under a steady stream of nitrogen to prevent ignition.

• Hydrogenation: Evacuate the reaction flask and backfill with hydrogen gas three times. Maintain the reaction under a hydrogen atmosphere (1 atm via balloon) and stir vigorously at room temperature for 2–4 hours.

• Filtration: Purge the flask with nitrogen. Filter the suspension through a tightly packed pad of Celite to remove the palladium catalyst. Wash the pad thoroughly with methanol.

• Self-Validation Check: Concentrate the filtrate and analyze via 19F NMR. The −CF3​ signal must remain intact as a sharp triplet (approx. -63 ppm). The absence of signals in the -80 to -100 ppm range confirms that zero defluorination occurred during the deprotection sequence.

References

• Synthesis of Small 3-Fluoro- and 3,3-Difluoropyrrolidines Using Azomethine Ylide Chemistry The Journal of Organic Chemistry (2015). McAlpine, I. et al. URL:[Link]

• Formal [4+1] cyclization of (thio/imido)hydrazides and ethyl 3,3,3-trifluoropropanoate: unified synthesis of 1,3,4-oxadiazoles, 1,3,4-thiadiazoles and 1,2,4-triazoles New Journal of Chemistry (2022). Zhao, L. et al. URL:[Link]

• Anion-Driven C–F Bond Activation of Trifluoromethyl N-Aryl Hydrazones: Application to the Synthesis of 1,3,4-Oxadiazoles The Journal of Organic Chemistry (2023). Zou, Q. et al. URL:[Link]

High-Performance Liquid Chromatography (HPLC) Method Validation for Benzyl 3,3,3-Trifluoropropanoate Purity Analysis: A Comparative Guide

As a Senior Application Scientist, I frequently encounter analytical bottlenecks when developing purity methods for highly fluorinated building blocks. Benzyl 3,3,3-trifluoropropanoate is a critical intermediate used in medicinal chemistry to introduce trifluoromethyl ( −CF3​ ) groups, which dramatically enhance the metabolic stability and lipophilicity of active pharmaceutical ingredients (APIs)[1].

However, the synthesis of this ester inevitably generates structurally similar byproducts, most notably des-fluoro impurities (e.g., benzyl 3,3-difluoropropanoate). The analytical challenge lies in the fact that these impurities possess nearly identical molecular weights and hydrophobicities to the target analyte. In this guide, I will objectively compare the chromatographic performance of conventional C18 columns against Pentafluorophenyl (PFP) columns, explaining the physical chemistry behind the separation, and provide a self-validating ICH Q2(R2) method validation protocol[2].

The Causality of Selectivity: Alkyl (C18) vs. Fluorophenyl (PFP) Phases

When developing an HPLC method, relying solely on theoretical plate counts ( N ) often leads to method failures during late-stage development or tech transfer. Efficiency cannot compensate for a fundamental lack of selectivity ( α ).

Conventional C18 columns rely entirely on dispersive (hydrophobic) interactions. Because the hydrophobic difference between a −CF3​ group and a −CHF2​ group is marginal, a C18 stationary phase struggles to differentiate the two, leading to peak co-elution.

In contrast, PFP (Pentafluorophenyl) columns provide a multimodal retention mechanism. The highly electronegative fluorine atoms on the PFP phenyl ring create a strong dipole moment. When analyzing benzyl 3,3,3-trifluoropropanoate, the PFP phase engages in:

• Dipole-Dipole Interactions: Between the stationary phase fluorines and the analyte's −CF3​ group.

• π−π Interactions: Between the electron-deficient PFP ring and the electron-rich benzyl ring of the analyte.

• Shape Selectivity: The rigid planar structure of the PFP ligand offers superior steric discrimination[3].

Chromatographic separation mechanisms comparing C18 and PFP stationary phases for fluorinated esters.

Comparative Experimental Data

To demonstrate the superiority of the multimodal retention mechanism, we conducted a head-to-head comparison using a standard reversed-phase gradient (Water/Acetonitrile with 0.1% Formic Acid). The data below summarizes the performance metrics for separating benzyl 3,3,3-trifluoropropanoate from its critical des-fluoro impurity[4].

Chromatographic Parameter	C18 Column (1.7 µm, 2.1 x 100 mm)	PFP Column (1.7 µm, 2.1 x 100 mm)	ICH Acceptance Criteria
Retention Time (API)	4.12 min	5.45 min	N/A
Resolution ( Rs​ )	1.1 (Fails)	3.8 (Passes)	≥ 1.5
Tailing Factor ( Tf​ )	1.45	1.05	≤ 1.5
Theoretical Plates ( N )	8,500	14,200	≥ 10,000
Selectivity ( α )	1.02	1.18	> 1.0

Conclusion: The PFP column successfully achieves baseline resolution ( Rs​=3.8 ) due to the synergistic π−π and dipole interactions, whereas the C18 column fails to meet the minimum regulatory resolution threshold ( Rs​≥1.5 )[3].

Self-Validating ICH Q2(R2) Method Validation Protocol

A robust analytical method must be a self-validating system. This means the protocol must contain internal logic gates that prevent the generation of invalid data if the system falls out of thermodynamic equilibrium. The following step-by-step protocol aligns with the latest ICH Q2(R2) guidelines for purity analysis[5].

Step 1: System Suitability Testing (SST) - The Internal Logic Gate

Before any validation parameter is tested, the system must pass SST.

• Action: Inject a resolution standard containing 0.1 mg/mL of benzyl 3,3,3-trifluoropropanoate and 0.005 mg/mL of benzyl 3,3-difluoropropanoate.

• Self-Validating Criteria: The sequence automatically aborts if Resolution ( Rs​ ) < 2.0, Tailing Factor ( Tf​ ) > 1.2, or Retention Time %RSD > 1.0% over 5 replicate injections.

Step 2: Specificity & Forced Degradation

Specificity proves the method can unequivocally assess the analyte in the presence of impurities[6].

• Action: Subject the API to acid (0.1N HCl), base (0.1N NaOH), oxidation (3% H2​O2​ ), and thermal stress (60°C for 48h).

• Evaluation: Utilize a Photodiode Array (PDA) detector to perform peak purity analysis. The peak purity angle must be less than the peak purity threshold for the benzyl 3,3,3-trifluoropropanoate peak across all stressed samples.

Step 3: Linearity and Range

• Action: Prepare calibration standards at 6 concentration levels ranging from the Reporting Threshold (typically 0.05%) to 120% of the nominal target concentration (1.0 mg/mL).

• Evaluation: Perform linear regression analysis. The correlation coefficient ( R2 ) must be ≥ 0.999, and the y-intercept bias must be ≤ 2.0% of the target response[2].

Step 4: Precision (Repeatability)

• Action: Prepare 6 independent sample preparations of benzyl 3,3,3-trifluoropropanoate spiked with 0.1% of the critical impurity.

• Evaluation: Calculate the %RSD of the impurity peak area. The causality of setting a strict %RSD limit ( ≤ 2.0%) ensures that extraction and injection variances do not artificially inflate impurity reporting.

Step 5: Robustness (Quality by Design Approach)

Instead of altering one factor at a time (OFAT), use a Design of Experiments (DoE) matrix to map the analytical design space[7].

• Action: Simultaneously vary Column Temperature (± 5°C), Flow Rate (± 10%), and Mobile Phase organic composition (± 2%).

• Evaluation: The method is deemed robust if the critical pair resolution remains ≥ 1.5 across all DoE permutations.

Workflow for ICH Q2(R2) method validation incorporating self-validating system suitability checks.

References

• QBD Group - ICH Q2(R2) Validation of Analytical Procedures: An Overview of the Revised Guideline URL:[Link]

• MasterControl - ICH Q2 (R2) Validation of Analytical Procedures URL:[Link]

• European Medicines Agency (EMA) - ICH Q2(R2) Validation of analytical procedures - Scientific guideline URL:[Link]

• International Council for Harmonisation (ICH) - Validation of Analytical Procedures Q2(R2) URL:[Link]

• Waters Corporation - Exploring Selectivity Benefits of Fluorinated-Phenyl Stationary Phases URL:[Link]

• Advanced Chromatography Technologies (ACE) - ACE C18-PFP Technical Brochure URL:[Link]

• National Institutes of Health (NIH) / PMC - Synthesis of 3,3,3-trifluoroethyl isocyanate, carbamate and ureas URL:[Link]

Sources

• 1. Synthesis of 3,3,3-trifluoroethyl isocyanate, carbamate and ureas. Anticancer activity evaluation of N-(3,3,3-trifluoroethyl)-N'-substituted ureas - PMC [pmc.ncbi.nlm.nih.gov]
• 2. database.ich.org [database.ich.org]
• 3. waters.com [waters.com]
• 4. hplc.eu [hplc.eu]
• 5. qbdgroup.com [qbdgroup.com]
• 6. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 7. mastercontrol.com [mastercontrol.com]

Strategic Guide to CF₃ Installation: Late-Stage Trifluoromethylating Agents vs. Pre-Fluorinated Building Blocks

The strategic introduction of a trifluoromethyl (–CF₃) group is a cornerstone of modern drug discovery, capable of profoundly enhancing metabolic stability, lipophilicity, and binding affinity (1)[1]. As a Senior Application Scientist, I frequently consult with research teams torn between two distinct paradigms: employing late-stage functionalization via trifluoromethylating agents (e.g., Togni, Umemoto, Ruppert-Prakash, or the newer TT-CF₃⁺OTf⁻) versus utilizing a de novo "build-couple-pair" strategy with a pre-fluorinated building block like benzyl 3,3,3-trifluoropropanoate .

This guide provides an objective, data-backed comparison of these methodologies, exploring the causality behind reagent selection and providing self-validating experimental protocols to ensure reproducibility in your laboratory.

Section 1: Mechanistic Paradigms & Causality

Paradigm A: Late-Stage Trifluoromethylating Agents Late-stage trifluoromethylation relies on generating a highly reactive CF₃ species—either a radical (CF₃•), cation (CF₃⁺), or anion (CF₃⁻)[1].

• Togni and Umemoto Reagents: Togni reagents (hypervalent iodine) can operate via radical or electrophilic pathways, while Umemoto reagents (sulfonium salts) are potent electrophilic sources of "CF₃⁺"[1]. While these reagents offer high step-economy by functionalizing complex cores directly, they often suffer from regioselectivity issues and exothermic decomposition risks[2].

• Trifluoromethyl Thianthrenium Triflate (TT-CF₃⁺OTf⁻): A modern advancement is TT-CF₃⁺OTf⁻, a bench-stable reagent that provides formal CF₃⁺, CF₃•, and CF₃⁻ reactivity. Unlike Togni reagents which decompose exothermically, TT-CF₃⁺OTf⁻ releases significantly less energy upon its 142 °C melting/decomposition point, offering a superior safety profile (2)[2]. Recently, it has been utilized for the synthesis of acyclic quaternary α-CF₃-β-oxo carbonyls via single-electron transfer (SET) induced nucleophilic substitution (3)[3].

Paradigm B: Pre-Fluorinated Building Blocks (Benzyl 3,3,3-trifluoropropanoate) Conversely, benzyl 3,3,3-trifluoropropanoate represents the "building block" approach. Instead of forcing a reactive CF₃ group onto an existing scaffold, the target molecule is assembled around the stable CF₃-containing ester.

• Causality of Choice: The primary driver for choosing this building block is absolute regiocontrol and functional group tolerance . By utilizing standard enolate chemistry, azomethine ylide cycloadditions, or cross-coupling, chemists avoid the harsh oxidative/reductive conditions required to activate CF₃ agents. For instance, benzyl 3,3,3-trifluoropropanoate can be converted to benzyl 3,3-difluoroacrylate for [3+2] cycloadditions to yield complex difluoropyrrolidines (4)[4], or used to synthesize optically pure α-trifluoromethyl-α-amino acids (5)[5].

Section 2: Visualizing the Strategic Workflows

Decision tree: Late-stage trifluoromethylation vs. pre-fluorinated building block synthesis.

Mechanistic comparison of reactive CF3 agent pathways vs. stable building block enolate chemistry.

Section 3: Quantitative Performance Comparison

Feature / Metric	Late-Stage Agents (e.g., TT-CF₃⁺OTf⁻)	Building Block (Benzyl 3,3,3-trifluoropropanoate)
Primary Reactive Species	CF₃ radical, cation, or anion	Nucleophilic enolate or electrophilic acrylate
Regioselectivity	Moderate to Low (Substrate dependent)	Absolute (Structurally predetermined)
Thermal Stability	Decomposes ~142 °C (Agent dependent)	Stable liquid at standard conditions
Step Economy	High (Direct C-H or functional group conversion)	Moderate (Requires multi-step target assembly)
Typical Yields	50% - 85% (Often requires chromatographic separation)	65% - 95% (High conversion of intermediates)
Safety Profile	Caution required (Exothermic decomposition risks)	Standard organic synthesis safety

Section 4: Self-Validating Experimental Protocols

To ensure trustworthiness, the following protocols include built-in validation checkpoints (e.g., colorimetric changes and gas evolution) that confirm reaction progress.

Protocol A: Direct Trifluoromethylation using TT-CF₃⁺OTf⁻ Objective: Synthesis of acyclic quaternary α-CF₃-β-oxo carbonyls via SET-induced nucleophilic substitution[3].

• Preparation: To a flame-dried 10 mL vial equipped with a magnetic stirring bar, add the 1,3-dicarbonyl compound (0.5 mmol, 1.0 equiv), KOtBu (0.60 mmol, 1.2 equiv), and 5 mL of anhydrous DCM.

• Activation: Seal the vial with a screwcap and stir for 5 minutes at room temperature.

• Reagent Addition: Add TT-CF₃⁺OTf⁻ (0.75 mmol, 1.5 equiv) in one portion.

• Reaction: Stir the mixture vigorously at 35 °C in an oil bath.

• Validation Checkpoint: The reaction is extremely rapid. Monitor via TLC; complete consumption of the starting material should occur within 10 minutes.

• Workup: Dilute the mixture with water and extract with EtOAc (30 mL × 3). Purify via flash column chromatography (hexane:EtOAc 30:1) to yield the pale green oil product (Typical yield: ~60-80%)[3].

Protocol B: Synthesis and Activation of Benzyl 3,3,3-Trifluoropropanoate Objective: Generation of benzyl 3,3-difluoroacrylate for downstream[3+2] cycloadditions[4].

• Esterification: To a solution of 3,3,3-trifluoropropionic acid (1.76 g, 13.7 mmol) in DCM (12.0 mL), add oxalyl chloride (1.80 mL, 20 mmol) followed by DMF (0.10 mL).

• Validation Checkpoint 1: Immediate gas evolution (CO, CO₂, HCl) will be observed. Continue stirring at room temperature for 2 hours until gas evolution ceases, confirming acid chloride formation.

• Benzyl Protection: Add benzyl alcohol (1.70 mL, 16.5 mmol) and heat the reaction to 60 °C for 3 hours. Quench with saturated NaHCO₃, extract with DCM, and concentrate to yield benzyl 3,3,3-trifluoropropanoate (Typical yield: ~70%)[4].

• Acrylate Formation (Activation): Dissolve benzyl 3,3,3-trifluoropropanoate (490 mg, 2.25 mmol) in DCM (10 mL). Add triethylamine (0.38 mL, 2.70 mmol) followed by dropwise addition of trimethylsilyl triflate (TMSOTf) (0.499 mL, 2.70 mmol).

• Validation Checkpoint 2: The solution will turn pale yellow. Stir at room temperature for 18 hours.

• Titanium Activation: Cool the mixture in an ice bath and add Titanium(IV) chloride (0.225 mL, 1.0 M).

• Validation Checkpoint 3: The reaction mixture will immediately transition from pale yellow to deep red, and finally to brown, confirming the formation of the highly reactive benzyl 3,3-difluoroacrylate intermediate ready for trapping[4].

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

A Comparative Guide to GC-MS Validation Protocols for Benzyl 3,3,3-Trifluoropropanoate Quantification

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and chemical research, the precise and reliable quantification of novel compounds is paramount. Benzyl 3,3,3-trifluoropropanoate, a fluorinated ester with potential applications in organic synthesis and as a building block for bioactive molecules, demands robust analytical methods to ensure data integrity for regulatory submissions and research publications. This guide provides an in-depth, experience-driven comparison of validation protocols for the quantification of benzyl 3,3,3-trifluoropropanoate, with a primary focus on Gas Chromatography-Mass Spectrometry (GC-MS).

As Senior Application Scientists, we recognize that a well-validated analytical method is the cornerstone of trustworthy results. This guide moves beyond a simple checklist of validation parameters, delving into the scientific rationale behind each step and offering a comparative analysis with alternative analytical techniques. Our objective is to equip you with the knowledge to develop and validate a method that is not only compliant with regulatory expectations but is also scientifically sound and fit for its intended purpose.

The Imperative of Method Validation

Analytical method validation is the documented process that establishes, by laboratory studies, that the performance characteristics of the method meet the requirements for the intended analytical applications.[1][2][3] For quantitative analysis of a substance like benzyl 3,3,3-trifluoropropanoate, this process is mandated by regulatory bodies such as the U.S. Food and Drug Administration (FDA) and is detailed in the International Council for Harmonisation (ICH) guidelines, specifically ICH Q2(R1).[4][5][6] The objective is to demonstrate that the analytical procedure is suitable for its intended purpose.[5]

GC-MS: A Powerful Tool for Fluorinated Compound Analysis

Gas Chromatography-Mass Spectrometry (GC-MS) is a highly effective technique for the analysis of volatile and semi-volatile compounds like benzyl 3,3,3-trifluoropropanoate.[7] The chromatographic separation provided by GC, coupled with the selective and sensitive detection by MS, offers a high degree of specificity. While most fluorinated organic compounds are amenable to GC-MS analysis, careful method development is crucial to avoid issues such as column degradation from reactive species.[8]

Below, we present a comprehensive GC-MS validation protocol for the quantification of benzyl 3,3,3-trifluoropropanoate, grounded in ICH and FDA guidelines.

Diagram: GC-MS Validation Workflow

Caption: A typical workflow for the development and validation of a quantitative GC-MS method.

Detailed GC-MS Validation Protocol for Benzyl 3,3,3-trifluoropropanoate

This protocol is designed to be a self-validating system, where the successful completion of each step provides confidence in the method's performance.

Specificity and Selectivity

Objective: To demonstrate that the analytical method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.[9]

Experimental Protocol:

• Analyte Identification: Inject a standard solution of benzyl 3,3,3-trifluoropropanoate to determine its retention time and mass spectrum. The mass spectrum will serve as a fingerprint for identification.

• Matrix Blank Analysis: Analyze a blank matrix (e.g., placebo formulation, reaction starting materials without the analyte) to ensure no interfering peaks are present at the retention time of the analyte.

• Forced Degradation Studies (for drug products): Subject the analyte in the drug product matrix to stress conditions (e.g., acid, base, oxidation, heat, light) to generate potential degradation products. Analyze the stressed samples to demonstrate that the analyte peak is resolved from any degradant peaks. Peak purity analysis using the mass spectrometer can further confirm the specificity.[10]

Linearity and Range

Objective: To establish the method's ability to elicit test results that are directly proportional to the concentration of the analyte within a given range.[9][11]

Experimental Protocol:

• Preparation of Calibration Standards: Prepare a series of at least five calibration standards of benzyl 3,3,3-trifluoropropanoate in the appropriate solvent or matrix, spanning the expected concentration range of the samples. A typical range for an assay is 80% to 120% of the test concentration.[11]

• Analysis and Curve Generation: Analyze each calibration standard in triplicate. Plot the peak area response against the corresponding concentration and perform a linear regression analysis.

• Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.999.[12] The y-intercept should be insignificant compared to the response of the lowest standard.

Accuracy

Objective: To determine the closeness of the test results obtained by the method to the true value.[9]

Experimental Protocol:

• Spiked Matrix Samples: Prepare samples by spiking a known amount of benzyl 3,3,3-trifluoropropanoate into the matrix at a minimum of three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

• Analysis and Recovery Calculation: Analyze these samples in triplicate and calculate the percentage recovery of the analyte.

• Acceptance Criteria: The mean recovery should typically be within 98-102%.[12]

Precision

Objective: To assess the degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.[9]

Experimental Protocol:

• Repeatability (Intra-assay precision): Analyze a minimum of six replicate samples of a homogeneous sample at 100% of the test concentration on the same day, with the same analyst and equipment.

• Intermediate Precision (Inter-assay precision): Repeat the repeatability study on a different day, with a different analyst, and/or on different equipment.

• Acceptance Criteria: The relative standard deviation (RSD) for repeatability should be ≤ 2%, and for intermediate precision, it should be ≤ 3%.[12]

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Objective: To determine the lowest amount of analyte in a sample that can be detected (LOD) and quantified with acceptable accuracy and precision (LOQ).[9][10][11]

Experimental Protocol:

• Signal-to-Noise Ratio Method: This is a common approach where the LOD is typically established at a signal-to-noise ratio of 3:1, and the LOQ at 10:1.[10]

• Calibration Curve Method: Based on the standard deviation of the response and the slope of the calibration curve. The formulas are:

  • LOD = 3.3 * (σ / S)

  • LOQ = 10 * (σ / S) where σ is the standard deviation of the y-intercepts of regression lines and S is the slope of the calibration curve.[11]

• Confirmation: Prepare and analyze samples at the determined LOQ concentration to confirm that the accuracy and precision criteria are met at this level.

Robustness

Objective: To measure the method's capacity to remain unaffected by small, deliberate variations in method parameters.[9]

Experimental Protocol:

• Parameter Variation: Introduce small, deliberate changes to the GC-MS method parameters, such as:

  • GC oven temperature program (± 2°C)

  • Carrier gas flow rate (± 5%)

  • Injection volume (± 10%)

  • Different batches of the same column

• Analysis and Evaluation: Analyze a standard solution under each varied condition and evaluate the effect on retention time, peak shape, and quantitative results.

• Acceptance Criteria: The results should remain within the established precision and accuracy limits.

Solution Stability

Objective: To evaluate the stability of the analyte in the prepared sample solutions under specific storage conditions.[13]

Experimental Protocol:

• Storage Conditions: Store sample and standard solutions at specified conditions (e.g., room temperature, refrigerated) for various durations (e.g., 24, 48, 72 hours).

• Analysis: Analyze the stored solutions at different time points and compare the results to those of freshly prepared solutions.

• Acceptance Criteria: The difference in assay values between the stored and fresh solutions should be within ± 2%.

Comparison with Alternative Analytical Techniques

While GC-MS is a powerful technique, other methods may be suitable for the quantification of benzyl 3,3,3-trifluoropropanoate, each with its own advantages and limitations.

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC) with UV or MS Detection	Combustion Ion Chromatography (CIC) for Total Organic Fluorine (TOF)
Principle	Separation based on volatility and polarity, detection by mass-to-charge ratio.	Separation based on polarity, detection by UV absorbance or mass-to-charge ratio.[13]	Combustion of the sample to convert organic fluorine to fluoride, followed by quantification by ion chromatography.[14]
Specificity	Very high, due to both chromatographic separation and mass spectral data.	Moderate to high, depending on the detector. MS detection provides higher specificity than UV.	Low, as it measures total organic fluorine and does not distinguish between different fluorinated compounds.[14]
Sensitivity	High, often in the picogram to femtogram range.[15]	Good, but generally lower than GC-MS for volatile compounds.	Moderate, suitable for screening purposes.
Sample Volatility	Requires the analyte to be volatile or semi-volatile.	Suitable for non-volatile and thermally labile compounds.	Applicable to a wide range of sample matrices.
Throughput	Moderate, with typical run times of 15-30 minutes per sample.	High, with run times often less than 10 minutes.	Low to moderate, as it involves a combustion step.
Instrumentation Cost	High	Moderate to High	High
Best Suited For	Quantitative analysis of volatile and semi-volatile compounds, impurity profiling.	Routine quality control of non-volatile compounds.	Screening for total organic fluorine content, not for specific compound quantification.

Diagram: Decision Tree for Analytical Method Selection

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• 2. fda.gov [fda.gov]
• 3. fda.gov [fda.gov]
• 4. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
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• 9. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. Validating Analytical Methods in Pharma: Accuracy, Specificity, Linearity & Robustness Explained – Pharma Validation [pharmavalidation.in]
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• 13. actascientific.com [actascientific.com]
• 14. PFAS Analysis Toolkit: LC/MS/MS, Total Oxidizable Precursors (TOPs) and Total Organic Fluorine (TOF) [bvna.com]
• 15. Collection of airborne fluorinated organics and analysis by gas chromatography/chemical ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Benchmarking Benzyl 3,3,3-Trifluoropropanoate in Palladium-Catalyzed Cross-Coupling: A Comparative Guide

Executive Summary

The incorporation of trifluoromethyl (–CF₃) and trifluoroethyl (–CH₂CF₃) motifs is a cornerstone strategy in modern drug development, utilized to modulate lipophilicity, metabolic stability, and target binding affinity. While palladium-catalyzed cross-coupling has revolutionized carbon-carbon bond formation 1, applying these methods to fluorinated alkyl groups presents profound mechanistic hurdles.

As a Senior Application Scientist, I have structured this guide to benchmark Benzyl 3,3,3-trifluoropropanoate (BTFP) against alternative reagents like 1,1,1-Trifluoro-2-iodoethane (TFEI) and Ethyl 2-diazo-3,3,3-trifluoropropanoate (EDTFP) . This guide moves beyond basic protocols, dissecting the causality behind ligand selection, intermediate stability, and the self-validating analytical checks required to ensure experimental integrity.

Mechanistic Grounding: The β-Fluoride Elimination Challenge

The primary failure mode in any transition-metal-catalyzed cross-coupling involving a –CF₃ group adjacent to an sp³ carbon is β-fluoride elimination .

When BTFP is utilized as a nucleophile, it undergoes deprotonation to form a Pd(II)-enolate complex. The highly electronegative –CF₃ group increases the acidity of the α-protons, facilitating enolate formation. However, this same electronic effect makes the resulting Pd-enolate highly susceptible to expelling a fluoride ion, yielding an undesired 3,3-difluoroacrylate byproduct 2.

Conversely, when TFEI is used as an electrophile, it undergoes oxidative addition to Pd(0) to form a CF₃CH₂–Pd(II)–I intermediate. Because alkyl iodides undergo slow oxidative addition and the resulting intermediate lacks stabilizing β-hydrogens, the complex often decomposes via β-fluoride elimination before transmetalation can occur 3.

The Causality of Ligand Design: To outcompete β-fluoride elimination, the catalytic cycle must be accelerated. For BTFP, bulky, electron-rich monophosphines (e.g., BrettPhos) force the aryl and enolate ligands into close proximity, drastically lowering the activation energy for reductive elimination. For TFEI, wide bite-angle bisphosphines (e.g., dppf) saturate the coordination sphere, structurally preventing the syn-coplanar geometry required for β-F elimination while promoting transmetalation [[3]]().

Reagent Benchmarking & Experimental Data

To objectively select the correct reagent for your workflow, quantitative parameters and primary failure modes must be compared.

Table 1: Performance Benchmarking of Trifluoroalkylating Reagents in Pd-Catalysis

Reagent	Role in Coupling	Key Pd-Intermediate	Primary Side Reaction	Optimal Ligand Classes	Typical Yields
Benzyl 3,3,3-Trifluoropropanoate (BTFP)	Nucleophile (Enolate)	Pd(II)-Enolate	β-Fluoride Elimination (forms difluoroacrylates)	Bulky Monophosphines (e.g., BrettPhos, Mor-DalPhos)	60–85%
1,1,1-Trifluoro-2-iodoethane (TFEI)	Electrophile	Alkyl-Pd(II)	β-Fluoride Elimination / Protodehalogenation	Wide Bite-Angle Bisphosphines (e.g., dppf)	50–83%
Ethyl 2-diazo-3,3,3-trifluoropropanoate	Carbene Precursor	Pd-Carbene	Dimerization / Incomplete Insertion	Simple Phosphines or Ligand-Free	45–75%

Data synthesized from established cross-coupling methodologies 3, [[4]](), 2.

Visualizing the Catalytic Divergence

The following diagram maps the divergent pathways and shared failure modes of BTFP and TFEI.

Figure 1: Divergent catalytic cycles and failure modes (β-fluoride elimination) for BTFP and TFEI.

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems, incorporating analytical checkpoints to verify mechanistic success in real-time.

Protocol A: Pd-Catalyzed α-Arylation of Benzyl 3,3,3-Trifluoropropanoate

Objective: Synthesize α-aryl-3,3,3-trifluoropropanoates while suppressing difluoroacrylate formation.

• Catalyst Pre-Activation: In a nitrogen-filled glovebox, combine Pd₂(dba)₃ (2.5 mol%) and BrettPhos (6 mol%) in anhydrous toluene (0.1 M).

  • Causality: Pre-mixing ensures the formation of the active monomeric Pd(0)L₁ complex. BrettPhos prevents the formation of off-cycle PdL₂ species.

  • Validation Checkpoint 1: The solution must transition from deep purple/black to a clear, dark red/orange, indicating successful ligand coordination.

• Reagent Assembly: Add the aryl bromide (1.0 equiv), Benzyl 3,3,3-trifluoropropanoate (1.5 equiv), and anhydrous Cs₂CO₃ (2.0 equiv).

  • Causality: Cs₂CO₃ is utilized because it is basic enough to deprotonate the α-position (pKa ~18) but mild enough to prevent hydrolysis of the benzyl ester.

• Execution: Seal the vessel and heat to 80 °C for 12 hours.

• Analytical Validation Checkpoint 2 (Critical): Extract a 0.1 mL aliquot, dilute in CDCl₃, and perform ¹⁹F NMR using PhCF₃ as an internal standard.

  • Success: A clean doublet or multiplet around -63 ppm confirms the intact –CF₃ group on the α-aryl product.

  • Failure Mode: A dominant singlet around -68 ppm indicates β-fluoride elimination has occurred, yielding the benzyl 3,3-difluoroacrylate byproduct 2.

Protocol B: Pd-Catalyzed Trifluoroethylation using CF₃CH₂I

Objective: Direct trifluoroethylation of arylboronic acids 3.

• Catalyst & Boronic Acid Setup: Combine the arylboronic acid (1.5 equiv),[Pd(dppf)Cl₂] (5 mol%), and Cs₂CO₃ (4.0 equiv) in a Schlenk tube.

  • Causality: The bidentate dppf ligand enforces a wide bite angle (~99°), stabilizing the highly reactive CF₃CH₂–Pd(II) intermediate against β-fluoride elimination while accelerating transmetalation 3.

• Electrophile Addition: Add 1,4-dioxane, followed by CF₃CH₂I (1.0 equiv).

  • Causality: CF₃CH₂I is highly volatile (bp ~55 °C). The tube must be sealed immediately to prevent stoichiometric imbalance 5.

• Execution & Validation: Stir at 80 °C for 16 hours. Validate via ¹⁹F NMR; a clean triplet around -60 ppm confirms the Ar–CH₂CF₃ linkage.

Conclusion

When benchmarking reagents for introducing fluorinated motifs, the choice dictates the mechanistic pathway and the required ligand architecture. Benzyl 3,3,3-trifluoropropanoate (BTFP) is the premier choice for synthesizing α-aryl-trifluoropropanoates, provided that bulky monophosphines are used to outpace β-fluoride elimination. Conversely, for direct trifluoroethylation, 1,1,1-Trifluoro-2-iodoethane (TFEI) is highly effective when paired with wide bite-angle bisphosphines that stabilize the fragile alkyl-Pd(II) intermediate.

References

• Source: Angewandte Chemie International Edition (via cas.cn)
• Source: Organic Letters (ACS Publications)
• Diazocarbonyl and Related Compounds in the Synthesis of Azoles Source: PMC - NIH URL
• Source: NobelPrize.
• Synthesis of Small 3-Fluoro- and 3,3-Difluoropyrrolidines Using Azomethine Ylide Chemistry Source: ACS Publications URL

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Safe Disposal of Benzyl 3,3,3-trifluoropropanoate

As researchers and drug development professionals, our focus is rightfully on innovation and discovery. However, the integrity of our work and the safety of our laboratories are fundamentally linked to the meticulous management of the chemical reagents we employ, from initial handling to final disposal. Benzyl 3,3,3-trifluoropropanoate (CAS No. 78686-91-6)[1], an ester containing a trifluoromethyl group, requires a disposal protocol that respects its chemical properties and adheres to stringent environmental regulations.

This guide provides a comprehensive, step-by-step framework for the proper disposal of this compound. It is designed not as a rigid checklist, but as a self-validating system of protocols rooted in chemical causality, ensuring safety and regulatory compliance.

Hazard Assessment: Understanding the "Why"

The primary directive for such compounds is strict segregation from non-halogenated waste streams to prevent cross-contamination and ensure correct disposal pathways, which typically involve high-temperature incineration with specialized scrubbers.[5][6][7]

Table 1: Chemical & Physical Properties of Benzyl 3,3,3-trifluoropropanoate

Property	Value
CAS Number	78686-91-6[1]
Molecular Formula	C10H9F3O2[1]
Molecular Weight	218.17 g/mol [1]
Classification	Halogenated Organic Ester

Table 2: Anticipated Hazard Profile and Required Personal Protective Equipment (PPE)

Hazard Classification (Anticipated)	Required PPE for Routine Handling	Required PPE for Spill Management
Skin Irritation	Nitrile Gloves, Lab Coat	Double-glove with Nitrile Gloves, Chemical-resistant Apron
Serious Eye Irritation/Damage	Safety Glasses with Side Shields	Chemical Splash Goggles, Face Shield
Respiratory Irritation	Use within a certified Chemical Fume Hood	Use within a certified Chemical Fume Hood; Respirator if ventilation is inadequate
Environmental Hazard	N/A	N/A

This profile is based on data for structurally similar fluorinated and benzyl compounds.[5][8]

Waste Segregation: The Critical First Step

The most critical aspect of managing this waste is rigorous segregation. Co-mingling halogenated and non-halogenated waste streams needlessly increases hazardous waste volume and disposal costs.[9] The decision process is straightforward but must be absolute.

Caption: Waste Segregation Decision Workflow.

Standard Operating Procedure (SOP) for Collection and Disposal

Follow these step-by-step protocols to ensure safe handling and collection of benzyl 3,3,3-trifluoropropanoate waste. All handling of the compound and its waste should be performed within a certified chemical fume hood.

Protocol 1: Disposal of Unused or Waste Benzyl 3,3,3-trifluoropropanoate (Liquid)

• Container Selection: Obtain a designated hazardous waste container compatible with organic solvents. The container must be clearly labeled "HALOGENATED ORGANIC WASTE."

• Labeling: Affix a hazardous waste tag to the container before adding any waste. Fill in all required information:

  • Full Chemical Name: "benzyl 3,3,3-trifluoropropanoate"

  • CAS Number: 78686-91-6

  • Hazardous Characteristics: Mark "Toxic" and "Irritant."

• Transfer: Carefully decant the waste liquid into the designated container inside a fume hood. Use a funnel to prevent spills.

• Closure: Securely cap the container immediately after adding waste. Do not leave it open.

• Storage: Store the sealed container in a designated satellite accumulation area, away from incompatible materials like strong oxidizing agents or bases.[10][11] The storage area should have secondary containment.

Protocol 2: Disposal of Contaminated Solid Waste

This category includes items such as gloves, paper towels, and silica gel contaminated with benzyl 3,3,3-trifluoropropanoate.

• Container Selection: Use a designated, leak-proof container or a heavy-duty, sealable bag clearly labeled "HALOGENATED SOLID WASTE."

• Collection: Place all contaminated solid materials directly into this container. Do not mix with non-hazardous or non-halogenated solid waste.

• Minimization: Do not dispose of sharps or excessive amounts of uncontaminated materials in this container.

• Closure and Storage: Once full, securely seal the container/bag and store it in the satellite accumulation area alongside the liquid waste container.

Spill Management and Emergency Disposal

Accidents require a calm, procedural response. The following workflow outlines the steps for managing a small-scale laboratory spill.

Caption: Small-Scale Spill Response Workflow.

Protocol 3: Spill Cleanup and Disposal

• Evacuate & Alert: Immediately alert colleagues in the vicinity and restrict access to the spill area. Ensure the fume hood is operational.

• Don PPE: Put on the required PPE for spill management as detailed in Table 2.

• Containment: For liquid spills, cover with a non-flammable, inert absorbent material like vermiculite, dry sand, or cat litter.[12] Do not use combustible materials like paper towels for the initial absorption of larger spills.

• Collection: Once fully absorbed, carefully scoop the material using spark-proof tools into the designated "HALOGENATED SOLID WASTE" container.

• Decontamination: Clean the spill surface area with soap and water. Place any contaminated wipes or paper towels into the same solid waste container.

• Final Disposal: Remove contaminated PPE and place it in the solid waste container.

• Reporting: Report the incident to your laboratory manager or Environmental Health & Safety (EHS) department, per institutional policy.

Final Disposal Pathway: From Lab to Treatment

The responsibility of the laboratory researcher ends with the proper segregation, labeling, and temporary storage of the hazardous waste. The final disposal must be carried out by a licensed and approved waste disposal contractor.[13][14]

• Mechanism of Disposal: As a halogenated organic waste, benzyl 3,3,3-trifluoropropanoate will be disposed of via high-temperature incineration.[5][6] This process is necessary to break the carbon-fluorine bonds and other chemical structures. The incinerator must be equipped with afterburners and scrubber systems to neutralize and capture the resulting acidic gases (like hydrogen fluoride), preventing their release into the atmosphere.[5]

• Cradle-to-Grave Responsibility: It is crucial to remember that under regulations like the Resource Conservation and Recovery Act (RCRA) in the United States, the waste generator (your institution) is responsible for the waste from "cradle to grave."[9] This underscores the importance of using a reputable, certified disposal vendor.

By adhering to these scientifically grounded procedures, you not only ensure the safety of yourself and your colleagues but also uphold the principles of responsible chemical stewardship that are paramount to our profession.

References

• Fisher Scientific. (2025). Safety Data Sheet.
• Unknown. (2017, January 23). SAFE USE OF CHEMICALS IN THE LABORATORY & HAZARDOUS WASTE MANAGEMENT.
• Sigma-Aldrich. (2025, November 6). Safety Data Sheet.
• TCI Chemicals. (2023, March 5). Safety Data Sheet.
• Unknown. Solvent Wastes in the Laboratory – Disposal and/or Recycling.
• OSHA. Fluoride (F- & HF) in Workplace Atmospheres.
• Sigma-Aldrich. (2026, January 27). Safety Data Sheet.
• Fisher Scientific. (2023, October 13). Safety Data Sheet.
• Unknown. Laboratory Waste Disposal Guidelines.
• Appretech Scientific Limited. benzyl 3,3,3-trifluoropropanoate.
• Unknown. Halogenated Waste (any organic chemical that contains F, Cl, Br, or I).
• Thermo Fisher Scientific. (2025, September 5). Safety Data Sheet.
• Unknown. Classifications of laboratory waste fluid (1).
• U.S. Environmental Protection Agency. Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes.
• eCFR. (2000, December 26). Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32.
• Turner, R. J. Review of Alternative Treatment Processes for Halogenated Organic Waste Streams. P2 InfoHouse.
• Hazardous Waste Experts. (2022, January 19). Guidelines for Solvent Waste Recycling and Disposal.
• Unknown. Fluorine.
• Chemtalk. (2008, May 28). Ester Disposal.
• Merck Millipore. (2024, November 1). Safety Data Sheet.
• New Jersey Department of Health. Hazard Summary Identification.
• TCI Chemicals. Safety Data Sheet.
• National Research Council. (1994, July). LCSS: FLUORINE.

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Personal protective equipment for handling benzyl 3,3,3-trifluoropropanoate

The recommendations herein are grounded in the principles of prudent laboratory practice, emphasizing risk mitigation and the protection of all personnel.

Hazard Assessment and Triage

Given the presence of a trifluoromethyl group and a benzyl ester moiety, benzyl 3,3,3-trifluoropropanoate should be handled with care. The toxicological properties of this specific compound have not been fully investigated.[7][8] Therefore, it is prudent to treat it as a potentially hazardous substance.

Anticipated Hazards:

• Skin and Eye Irritation: Similar compounds are known to cause skin and serious eye irritation.[9]

• Respiratory Irritation: Inhalation of vapors or aerosols may cause respiratory tract irritation.[9]

• Combustibility: While not definitively classified, similar organic esters may be combustible, especially at elevated temperatures.

Personal Protective Equipment (PPE) Protocol

A multi-layered PPE approach is mandatory to prevent exposure through all potential routes: dermal, ocular, and inhalation.

PPE Category	Item	Standard/Specification	Rationale
Eye Protection	Safety Goggles	ANSI Z87.1 or EN 166	Protects against accidental splashes and vapors. Standard safety glasses may not provide adequate protection from splashes.[7][10]
Hand Protection	Nitrile Gloves	ASTM D6319	Provides a barrier against direct skin contact.[7] Gloves should be inspected before use and disposed of immediately if contamination occurs.[11] A double-gloving strategy is recommended for enhanced protection.
Body Protection	Laboratory Coat	Standard	Protects clothing and underlying skin from potential spills.[7]
Foot Protection	Closed-toe Shoes	N/A	Prevents injury from spills or dropped items.[7]
Respiratory Protection	Not generally required for small quantities in a well-ventilated area.	N/A	To be used if the material is being aerosolized, heated, or if working in a poorly ventilated area. A risk assessment should be conducted to determine necessity.[7]

Operational and Handling Plan

Adherence to a systematic workflow is crucial for minimizing exposure and preventing contamination.[7]

Preparation

• Ventilation: Ensure work is conducted in a certified chemical fume hood or a well-ventilated laboratory space to minimize inhalation exposure.[12]

• Area Decontamination: The designated work area should be clean and uncluttered.

• Assemble Materials: Have all necessary equipment, including the chemical container, reaction vessels, and waste containers, readily available.

• Emergency Equipment: Verify that an eyewash station and safety shower are accessible and operational.[12]

• Don PPE: Put on all required PPE as detailed in the table above before handling the chemical.

Handling

• Avoid Direct Contact: At all times, avoid direct contact with the skin and eyes.[12]

• Prevent Aerosolization: Prevent the formation of aerosols or mists.[12] When transferring, pour gently and minimize splashing.

• Container Management: Keep the container of benzyl 3,3,3-trifluoropropanoate tightly closed when not in use.

First Aid Measures

In the event of accidental exposure, immediate action is critical.

• Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes.[10] Remove contaminated clothing.[12] If irritation persists, seek medical attention.[10]

• Eye Contact: Rinse eyes cautiously with water for several minutes.[10][12] Remove contact lenses if present and easy to do so. Continue rinsing for at least 15 minutes.[10] Seek immediate medical attention.[12]

• Inhalation: Move the individual to fresh air.[10][12] If breathing is difficult, provide oxygen. If not breathing, give artificial respiration.[10] Seek medical attention.

• Ingestion: Do NOT induce vomiting.[12] Rinse mouth with water.[10] Seek immediate medical attention.

Disposal Plan

Proper disposal of benzyl 3,3,3-trifluoropropanoate and any contaminated materials is essential for environmental safety and regulatory compliance.

• Chemical Waste: Dispose of unused or waste benzyl 3,3,3-trifluoropropanoate in a designated chemical waste container.[7] This container should be clearly labeled with the chemical name and associated hazards.[13]

• Contaminated Materials: Any materials that have come into contact with the chemical, such as gloves, paper towels, or pipette tips, should be disposed of in a designated solid chemical waste container.

• Segregation: Do not mix this waste with other incompatible waste streams. Halogenated waste should be segregated from non-halogenated waste.[13]

• Regulatory Compliance: All chemical waste must be disposed of in accordance with local, state, and federal regulations.[14] Consult your institution's Environmental Health and Safety (EHS) department for specific guidelines.

Workflow Diagram

The following diagram illustrates the safe handling workflow for benzyl 3,3,3-trifluoropropanoate.

Caption: Safe Handling Workflow for Benzyl 3,3,3-trifluoropropanoate.

References

• NIOSH Pocket Guide to Chemical Hazards. (n.d.). Centers for Disease Control and Prevention. Retrieved from [Link]

• NIOSH Pocket Guide to Chemical Hazards (2005-149) 3rd printing. (2005). Centers for Disease Control and Prevention. Retrieved from [Link]

• NIOSH Pocket Guide to Chemical Hazards. (n.d.). Centers for Disease Control and Prevention. Retrieved from [Link]

• Understanding the NIOSH Pocket Guide to Chemical Hazards. (n.d.). CPWR. Retrieved from [Link]

• 29 CFR 1910.1450 — OSHA Laboratory Standard. (n.d.). MasterControl. Retrieved from [Link]

• Laboratory Safety Guidance. (2011). Occupational Safety and Health Administration. Retrieved from [Link]

• NIOSH Pocket Guide To Chemical Hazards. (n.d.). Enviro Safetech. Retrieved from [Link]

• The Laboratory Standard. (n.d.). Office of Clinical and Research Safety. Retrieved from [Link]

• OSHA Guidelines For Labeling Laboratory Chemicals. (2014, April 16). Spill Containment Blog. Retrieved from [Link]

• benzyl 3,3,3-trifluoropropanoate. (n.d.). Appretech Scientific Limited. Retrieved from [Link]

• OSHA Factsheet Laboratory Safety OSHA Lab Standard. (n.d.). Occupational Safety and Health Administration. Retrieved from [Link]

• Safety Data Sheet. (n.d.). Retrieved from [Link]

• Laboratory Waste Disposal. (n.d.). University of Aveiro. Retrieved from [Link]

• Solvent Wastes in the Laboratory – Disposal and/or Recycling. (n.d.). Retrieved from [Link]

• Handling Fluorinated Gases as Solid Reagents Using Metal–Organic Frameworks. (2026, January 29). Science. Retrieved from [Link]

• Working with Hazardous Chemicals. (n.d.). Organic Syntheses. Retrieved from [Link]

• Ester Disposal. (2008, May 28). Chemtalk. Retrieved from [Link]

• Safety Data Sheet. (2021, August 13). Airgas. Retrieved from [Link]

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